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Core Science & Biosynthesis

Foundational

What is Sodium 2-(3-Bromophenyl)-1,1-difluoroethanesulfinate used for in organic synthesis

The Strategic Utility of Sodium 2-(3-Bromophenyl)-1,1-difluoroethanesulfinate in Late-Stage Organic Synthesis Executive Summary In modern drug discovery and complex molecule synthesis, the ability to selectively function...

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Author: BenchChem Technical Support Team. Date: April 2026

The Strategic Utility of Sodium 2-(3-Bromophenyl)-1,1-difluoroethanesulfinate in Late-Stage Organic Synthesis

Executive Summary

In modern drug discovery and complex molecule synthesis, the ability to selectively functionalize inert C–H bonds without relying on pre-installed reactive groups (de novo synthesis) is a paradigm-shifting capability. Sodium 2-(3-bromophenyl)-1,1-difluoroethanesulfinate (CAS: 1934559-24-6) belongs to a premier class of reagents known as "Baran Sulfinates" or "diversinates". As a Senior Application Scientist, I frequently deploy this specific reagent for the late-stage functionalization (LSF) of electron-deficient nitrogen heterocycles.

This reagent serves a dual purpose:

  • It introduces a lipophilic, metabolically stable difluoroalkyl group (–CF₂–) which modulates the physicochemical properties of a pharmacophore.

  • It installs a 3-bromophenyl handle , effectively "tagging" the molecule for subsequent transition-metal-catalyzed cross-coupling reactions (e.g., Suzuki-Miyaura or Buchwald-Hartwig couplings)[1].

Mechanistic Causality: The Thermodynamics of SO₂ Extrusion

To utilize this reagent effectively, one must understand the causality behind its reactivity. The functionalization relies on a Minisci-type radical addition [2].

Unlike traditional alkyl sulfinates which can be sluggish to extrude sulfur dioxide (SO₂), the presence of the gem-difluoro group (–CF₂–) adjacent to the sulfonyl radical fundamentally alters the reaction thermodynamics. Upon single-electron transfer (SET) oxidation of the sulfinate salt, a transient sulfonyl radical is generated. The highly electron-withdrawing nature of the fluorine atoms lowers the activation energy for C–S bond homolysis, driving a rapid, entropically favored extrusion of SO₂[3].

The resulting nucleophilic difluoroalkyl radical preferentially attacks protonated, electron-deficient heteroarenes (such as pyridines, pyrimidines, or pyrazines). The reaction concludes with a rearomatization step via a second oxidation and deprotonation[4].

Mechanism Sulfinate Sulfinate Salt [R-CF₂-SO₂Na] Oxidation SET Oxidation (-e⁻) Sulfinate->Oxidation SulfonylRad Sulfonyl Radical [R-CF₂-SO₂•] Oxidation->SulfonylRad SO2Loss SO₂ Extrusion (Thermodynamic Drive) SulfonylRad->SO2Loss AlkylRad Nucleophilic Radical [R-CF₂•] SO2Loss->AlkylRad RadCation Radical Cation Intermediate AlkylRad->RadCation Heteroarene Protonated Heteroarene [e.g., Py-H⁺] Heteroarene->RadCation Minisci Addition Product Functionalized Product [Py-CF₂-R] RadCation->Product -e⁻, -H⁺ (Rearomatization)

Fig 1. Radical generation and Minisci-type addition of difluoroalkyl sulfinates to heteroarenes.

Strategic Applications: "Tagging the Untaggable"

The specific inclusion of the 3-bromophenyl moiety is a calculated design choice for biorthogonal tagging . Many bioactive heteroarenes (e.g., marketed drugs) lack suitable functional handles for conjugation to fluorophores, pull-down affinity probes, or antibody-drug conjugate (ADC) linkers.

By reacting an inert drug molecule with Sodium 2-(3-bromophenyl)-1,1-difluoroethanesulfinate, the chemist successfully "tags" the drug[1]. The newly installed aryl bromide acts as a synthetic anchor.

Table 1: Quantitative Reagent Profile & Application Data

ParameterValue / DescriptionSynthetic Rationale
Molecular Weight 307.09 g/mol Highly soluble in polar aprotic solvents and water.
Radical Polarity Mildly NucleophilicPreferentially attacks the most electron-deficient positions (C2 or C4) on protonated azines[2].
Downstream Utility Aryl Bromide HandleEnables late-stage Pd-catalyzed cross-coupling without disrupting the parent pharmacophore[1].
Metabolic Impact Enhanced StabilityThe –CF₂– linker blocks cytochrome P450-mediated oxidation at the benzylic position.

Experimental Methodology: A Self-Validating Protocol

To ensure scientific integrity and reproducibility, the following open-flask protocol utilizes tert-butyl hydroperoxide (TBHP) as a mild, scalable oxidant. This protocol is designed as a self-validating system: if the heterocycle is insufficiently protonated, the reaction will stall, validating the necessity of the acid additive.

Step-by-Step C–H Functionalization Workflow

Reagents Required:

  • Heteroarene substrate (1.0 equiv, e.g., 0.5 mmol)

  • Sodium 2-(3-bromophenyl)-1,1-difluoroethanesulfinate (3.0 equiv)

  • Trifluoroacetic acid (TFA) or p-Toluenesulfonic acid (TsOH) (1.0 - 2.0 equiv)

  • TBHP (70% aqueous solution, 3.0 - 5.0 equiv)

  • Solvent: CH₂Cl₂ / H₂O (typically 2.5:1 ratio)

Procedure:

  • Substrate Activation: In a 20 mL glass vial equipped with a magnetic stir bar, dissolve the heteroarene substrate (0.5 mmol) in CH₂Cl₂ (2.5 mL). Add TFA (1.0 equiv) dropwise. Causality: Protonation of the basic nitrogen lowers the LUMO of the heterocycle, rendering it highly reactive toward the incoming nucleophilic radical[4].

  • Reagent Introduction: Add water (1.0 mL) to create a biphasic system. Add Sodium 2-(3-bromophenyl)-1,1-difluoroethanesulfinate (1.5 mmol) to the mixture. Causality: The biphasic system ensures the continuous dissolution of the highly polar sulfinate salt while keeping the organic substrate in the organic layer.

  • Radical Initiation: Cool the reaction vessel to 0 °C. Add the aqueous TBHP solution (2.5 mmol) dropwise over 5 minutes.

  • Propagation & Monitoring: Remove the ice bath and allow the reaction to stir vigorously at room temperature for 12–24 hours. Monitor the consumption of the starting material via LC-MS. Note: If conversion stalls, an additional 1.0 equiv of sulfinate and TBHP can be added, as the radical precursor can undergo competitive dimerization.

  • Quenching & Isolation: Quench the reaction with saturated aqueous Na₂SO₃ (to destroy excess peroxide) and neutralize with saturated NaHCO₃. Extract with CH₂Cl₂, dry over MgSO₄, and purify via flash chromatography.

Predictive Regioselectivity and Optimization

The regioselectivity of this reagent is highly predictable based on the innate electronic properties of the target molecule. Addition occurs preferentially at the most electron-deficient carbon adjacent to the protonated nitrogen (typically C2 or C4 in pyridines)[2].

Table 2: Troubleshooting and Optimization Parameters

VariableStandard ConditionOptimization Strategy
Acid Additive TFA (1.0 equiv)If the substrate is acid-sensitive, switch to Lewis acids (e.g., ZnCl₂ or BF₃·OEt₂) or use a buffered system to tune the pH[4].
Oxidant TBHP (aq)For substrates sensitive to peroxides, transition to a photoredox catalytic system (e.g., Ru(bpy)₃²⁺ with blue LED irradiation) to generate the sulfonyl radical via single-electron oxidation[5].
Solvent CH₂Cl₂ / H₂OIf solubility is poor, DMSO/H₂O or EtOAc/H₂O can be utilized. High water content accelerates the dissolution of the sulfinate salt.

By mastering the thermodynamic drivers of SO₂ extrusion and the electrophilic demands of the target heterocycle, researchers can leverage Sodium 2-(3-bromophenyl)-1,1-difluoroethanesulfinate to rapidly generate complex, functionalized libraries from flat, unfunctionalized precursors.

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Exploratory

The Engine of Innovation: A Technical Guide to Radical Difluoroalkylation with Sodium 2-(3-Bromophenyl)-1,1-difluoroethanesulfinate

For Researchers, Scientists, and Drug Development Professionals In the landscape of modern medicinal chemistry and drug discovery, the strategic incorporation of fluorine atoms into molecular scaffolds is a cornerstone o...

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Author: BenchChem Technical Support Team. Date: April 2026

For Researchers, Scientists, and Drug Development Professionals

In the landscape of modern medicinal chemistry and drug discovery, the strategic incorporation of fluorine atoms into molecular scaffolds is a cornerstone of lead optimization. The difluoroalkyl motif (R-CF₂), in particular, offers a nuanced modulation of physicochemical properties such as lipophilicity, metabolic stability, and pKa, often leading to enhanced biological activity and improved pharmacokinetic profiles. This guide provides an in-depth technical exploration of a key reagent in this field: Sodium 2-(3-bromophenyl)-1,1-difluoroethanesulfinate. As a member of the "Baran Sulfinates," this bench-stable salt serves as a potent precursor to the 2-(3-bromophenyl)-1,1-difluoroethyl radical, enabling the direct C-H functionalization of a wide array of substrates, particularly electron-deficient heterocycles.

This document delves into the core mechanistic principles governing the generation of this radical species and its subsequent reactivity. It further provides field-proven insights into the synthesis of the reagent and practical protocols for its application, designed to empower researchers to harness the full potential of this transformative methodology in their own laboratories.

The Reagent: Structure, Synthesis, and Significance

Sodium 2-(3-bromophenyl)-1,1-difluoroethanesulfinate is a white to off-white powder, valued for its stability and ease of handling.[1] Its structure provides a masked form of the highly reactive 2-(3-bromophenyl)-1,1-difluoroethyl radical. The presence of the 3-bromophenyl group offers a strategic advantage, serving as a versatile handle for subsequent cross-coupling reactions, thereby expanding the synthetic utility of the introduced fragment.

Synthesis via Interrupted Barton Decarboxylation

The development of a robust and scalable synthesis for this class of sulfinate reagents was a significant breakthrough, enabling their widespread adoption. The general and now well-established method, pioneered by the Baran laboratory, is the "interrupted" Barton decarboxylation.[2][3][4] This strategy cleverly transforms readily available carboxylic acids into the desired sulfinate salts.

The multi-step, one-pot sequence is as follows:

  • Acid Chloride Formation: The parent carboxylic acid, 2-(3-bromophenyl)-1,1-difluoroacetic acid, is activated, typically by conversion to its acid chloride.

  • Barton Ester Formation: The activated acid is reacted with a thiohydroxamate, such as N-hydroxypyridine-2-thione, to form the corresponding Barton ester.

  • Radical Rearrangement: Under visible light irradiation, the Barton ester undergoes a photolytic decarboxylation. Instead of trapping the resulting alkyl radical with a hydrogen donor (as in a classic Barton decarboxylation), the radical is trapped by the pyridinethione moiety, leading to a rearranged 2-pyridyl sulfide intermediate.[5]

  • Oxidation: The crude pyridyl sulfide is then oxidized to the corresponding 2-pyridyl sulfone. Ruthenium(III) chloride catalyzed sodium periodate oxidation is a common and effective method.

  • Sulfone Cleavage: Finally, the 2-pyridyl sulfone is cleaved using a suitable nucleophile, such as sodium ethoxide or sodium ethyl mercaptide, to liberate the desired sodium sulfinate salt.[2]

This sequence is highly valuable as it provides a general entry point to a diverse range of sulfinate reagents from the vast pool of commercially available carboxylic acids.

The Core Mechanism: From Sulfinate to C-C Bond

The power of Sodium 2-(3-bromophenyl)-1,1-difluoroethanesulfinate lies in its ability to serve as a clean and efficient source of the 2-(3-bromophenyl)-1,1-difluoroethyl radical under mild conditions. The central mechanistic pathway is a radical chain process, often initiated by a single-electron transfer (SET) event. This process is particularly effective for the C-H functionalization of electron-deficient heteroarenes in a reaction reminiscent of the classic Minisci reaction.[6][7]

Radical Generation

The journey from the stable sulfinate salt to the reactive radical involves two key steps:

  • Oxidation to the Sulfonyl Radical: The process is initiated by the oxidation of the sulfinate anion. This can be achieved using a variety of chemical oxidants, with persulfates (e.g., (NH₄)₂S₂O₈ or K₂S₂O₈) or organic peroxides (e.g., tert-butyl hydroperoxide, TBHP) being the most common.[2][6] The single-electron oxidation generates a transient sulfonyl radical (R-SO₂•).

  • Extrusion of Sulfur Dioxide: The C-S bond in sulfonyl radicals is relatively weak.[2] For sulfonyl radicals bearing a difluoro group alpha to the sulfur, the extrusion of sulfur dioxide (SO₂) is particularly rapid and irreversible. This step is the thermodynamic driving force for the generation of the desired alkyl radical.

G cluster_initiation Radical Generation Sulfinate Ar-CF₂-CH₂-SO₂⁻Na⁺ Sulfonyl_Radical Ar-CF₂-CH₂-SO₂• Sulfinate->Sulfonyl_Radical -e⁻ (SET) Oxidant Oxidant (e.g., S₂O₈²⁻) Alkyl_Radical Ar-CF₂-CH₂• Sulfonyl_Radical->Alkyl_Radical -SO₂ SO2 SO₂

Figure 1: Generation of the difluoroalkyl radical.

The Minisci-Type C-H Functionalization Cycle

Once generated, the nucleophilic 2-(3-bromophenyl)-1,1-difluoroethyl radical readily adds to protonated, electron-deficient heterocycles. The resulting radical cation undergoes oxidation and subsequent deprotonation to afford the final functionalized product and regenerate the chain-carrying species.

The key steps of the catalytic cycle are:

  • Protonation of Heterocycle: The reaction is typically performed under acidic conditions (often using trifluoroacetic acid or sulfuric acid) to protonate the heterocyclic substrate. This dramatically increases its electrophilicity and susceptibility to attack by the nucleophilic radical.

  • Radical Addition: The 2-(3-bromophenyl)-1,1-difluoroethyl radical adds to an electron-deficient position of the protonated heterocycle, forming a radical cation intermediate.

  • Oxidation: The radical cation is oxidized to a cation. The persulfate anion (SO₄⁻•), formed during the initiation step, is a potent oxidant capable of facilitating this step.

  • Deprotonation: The resulting cation is deprotonated, rearomatizing the heterocyclic ring and yielding the final C-H functionalized product.

G cluster_cycle C-H Functionalization Cycle Het Heterocycle (Het) HetH Protonated Heterocycle (Het-H⁺) Het->HetH + H⁺ Radical_Adduct Radical Adduct [Het(H)-CF₂-R]•⁺ HetH->Radical_Adduct + R-CF₂• Radical R-CF₂• Cation Cationic Adduct [Het(H)-CF₂-R]⁺ Radical_Adduct->Cation -e⁻ Product Functionalized Heterocycle (Het-CF₂-R) Cation->Product - H⁺ Oxidant Oxidant (e.g., SO₄⁻•)

Figure 2: The Minisci-type radical functionalization cycle.

Practical Application: Protocols and Considerations

The true utility of a reagent is demonstrated in its practical application. The protocols for using Sodium 2-(3-bromophenyl)-1,1-difluoroethanesulfinate are characterized by their operational simplicity, often proceeding in the presence of air and water.

General Experimental Protocol

The following provides a representative, generalized procedure for the difluoroalkylation of an electron-deficient heterocycle.

Workflow:

G start Start reagents Combine Heterocycle, Sulfinate, and Solvent start->reagents acidify Add Acid (e.g., TFA) reagents->acidify oxidant Add Oxidant Solution (e.g., K₂S₂O₈ in H₂O) portion-wise acidify->oxidant react Stir at RT to 50°C (Monitor by TLC/LCMS) oxidant->react workup Aqueous Workup (Quench, Extract) react->workup purify Purify by Column Chromatography workup->purify end End purify->end

Figure 3: General experimental workflow.

Step-by-Step Methodology:

  • Reaction Setup: To a vial or round-bottom flask, add the heterocyclic substrate (1.0 equiv), Sodium 2-(3-bromophenyl)-1,1-difluoroethanesulfinate (2.0-3.0 equiv), and a suitable organic solvent (e.g., DMSO, MeCN, or DCE).

  • Acidification: Add a Brønsted acid, such as trifluoroacetic acid (TFA) or sulfuric acid (H₂SO₄), to the mixture. The acid is crucial for protonating the heterocycle.

  • Initiation: Prepare a solution of the oxidant (e.g., potassium persulfate, K₂S₂O₈, 3.0-5.0 equiv) in water. Add this solution portion-wise to the reaction mixture over a period of time. This controlled addition helps to maintain a steady concentration of the radical species and can prevent side reactions.

  • Reaction: Stir the reaction mixture at a temperature ranging from room temperature to 50-60 °C. Monitor the progress of the reaction by an appropriate method, such as TLC or LC-MS.

  • Workup: Upon completion, quench the reaction by adding a saturated aqueous solution of sodium bicarbonate. Extract the product with a suitable organic solvent (e.g., ethyl acetate). Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

  • Purification: Purify the crude product by flash column chromatography on silica gel to obtain the desired difluoroalkylated heterocycle.

Key Experimental Parameters
  • Solvent: The choice of solvent can influence the reaction efficiency and, in some cases, the regioselectivity.[7] Protic solvents like water are often used in combination with organic solvents.

  • Oxidant: Persulfates are commonly used and effective. The choice and amount of oxidant can be critical and may require optimization for specific substrates.

  • Acid: The presence of a strong acid is generally required to activate the heterocycle towards radical attack.

  • Stoichiometry: An excess of both the sulfinate reagent and the oxidant is typically required to drive the reaction to completion.

Quantitative Data Summary

The following table summarizes typical reaction parameters for the C-H functionalization of heterocycles using Baran-type sulfinates, which are directly applicable to the title compound.

ParameterTypical Range/ValueRationale & Field Insights
Substrate Electron-deficient heterocyclesProtonation increases electrophilicity, making them susceptible to nucleophilic radical attack.[6]
Sulfinate Reagent 2.0 - 3.0 equivalentsEnsures a sufficient supply of the radical species throughout the reaction.
Oxidant (e.g., K₂S₂O₈) 3.0 - 5.0 equivalentsDrives the single-electron transfer for radical generation and re-oxidation in the catalytic cycle.
Solvent DMSO, MeCN, DCE / H₂OA biphasic system can be effective; solvent choice can impact regioselectivity.[7]
Temperature 23 - 60 °CMild conditions are a key advantage, preserving sensitive functional groups.
Reaction Time 2 - 24 hoursVaries depending on the reactivity of the specific heterocyclic substrate.

Conclusion and Outlook

Sodium 2-(3-bromophenyl)-1,1-difluoroethanesulfinate stands as a testament to the power of mechanism-driven reagent design. By providing a stable, reliable, and versatile source of the 2-(3-bromophenyl)-1,1-difluoroethyl radical, it has significantly streamlined the process of late-stage functionalization. The operational simplicity of the associated protocols, coupled with the broad functional group tolerance, makes this reagent an invaluable tool for medicinal chemists and drug development professionals. The strategic placement of a bromine atom on the phenyl ring further enhances its utility, opening doors for subsequent diversification through well-established cross-coupling chemistry. As the demand for novel, structurally complex, and functionally optimized molecular entities continues to grow, the principles and applications outlined in this guide will undoubtedly continue to fuel innovation across the chemical sciences.

References

  • Gianatassio, R.; Kawamura, S.; Eprile, C. L.; Foo, K.; Ge, J.; Burns, A. C.; Collins, M. R.; Baran, P. S. Simple Sulfinate Synthesis Enables C–H Trifluoromethylcyclopropanation. Angew. Chem. Int. Ed.2014 , 53 (37), 9851–9855. [Link][2][4]

  • Baran, P. S.; et al. Simple Sulfinate Synthesis Enables CH Trifluoromethylcyclopropanation. ResearchGate. 2025 . [Link][3]

  • Fujiwara, Y.; Dixon, J. A.; O'Hara, F.; Funder, E. D.; Dixon, D. D.; Rodriguez, R. A.; Baxter, R. D.; Herlé, B.; Sach, N.; Collins, M. R.; Ishihara, Y.; Baran, P. S. Practical and innate C–H functionalization of heterocycles. Nature2012 , 492 (7427), 95–99. [Link][6]

  • Li, J. J. Baran reagents. ResearchGate. 2014 . [Link][8]

  • Kuttruff, C. A.; Haile, M.; Kraml, J.; Tautermann, C. S. Late-Stage Functionalization of Drug-Like Molecules Using Diversinates. ChemMedChem2018 , 13 (10), 983–987. [Link][9]

  • Gianatassio, R. New Sulfinates!!!! Open Flask. 2014 . [Link][5]

  • Askari, M. S. Applications of Sulfinate Salts. Concordia's Spectrum. 2019 . [Link][10]

  • O'Hara, F.; Blackmond, D. G.; Baran, P. S. Innate C-H trifluoromethylation of heterocycles. J. Am. Chem. Soc.2011 , 133 (33), 13249–13259. [Link][7]

  • D'Amato, E. M.; et al. Synthesis and applications of sodium sulfinates (RSO2Na): a powerful building block for the synthesis of organosulfur compounds. RSC Adv.2021 , 11, 7068–7111. [Link][11]

  • Barton, D. H. R. The Barton Decarboxylation. Wikipedia. [Link][12]

  • Tang, S.; et al. Recent Progress in Sulfonylation via Radical Reaction with Sodium Sulfinates, Sulfinic Acids, Sulfonyl Chlorides or Sulfonyl Hydrazides. ResearchGate. 2021 . [Link][13]

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Foundational

Physical and chemical properties of Sodium 2-(3-Bromophenyl)-1,1-difluoroethanesulfinate

An In-Depth Technical Guide to Sodium 2-(3-Bromophenyl)-1,1-difluoroethanesulfinate Prepared by: Gemini, Senior Application Scientist Abstract: This document provides a comprehensive technical overview of Sodium 2-(3-Bro...

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Author: BenchChem Technical Support Team. Date: April 2026

An In-Depth Technical Guide to Sodium 2-(3-Bromophenyl)-1,1-difluoroethanesulfinate

Prepared by: Gemini, Senior Application Scientist

Abstract: This document provides a comprehensive technical overview of Sodium 2-(3-Bromophenyl)-1,1-difluoroethanesulfinate, a specialized reagent pivotal for modern synthetic and medicinal chemistry. As a member of the Baran Diversinates™ toolkit, this compound serves as a robust precursor for the generation of 2-(3-bromophenyl)-1,1-difluoroethyl radicals.[1] Its primary utility lies in the late-stage C-H functionalization of complex molecules, particularly electron-deficient heterocycles, enabling rapid diversification of drug candidates and advanced intermediates. This guide details its core physicochemical properties, reactivity profile, a plausible synthetic pathway, and essential safety protocols, tailored for researchers, scientists, and professionals in drug development.

Compound Identification and Structure

Sodium 2-(3-Bromophenyl)-1,1-difluoroethanesulfinate is a bench-stable, solid organic salt. Its structure features a bromophenyl group connected to a gem-difluoroethyl moiety, which is in turn bonded to a sodium sulfinate functional group. This unique combination of a radical precursor (the sulfinate) and a synthetically versatile handle (the bromo-aromatic ring) makes it a highly valuable tool in organic synthesis.

Identifier Value Source
Chemical Name Sodium 2-(3-Bromophenyl)-1,1-difluoroethanesulfinate[1][2]
CAS Number 1934559-24-6[1][2]
Molecular Formula C₈H₆BrF₂NaO₂S[1]
Molecular Weight 307.09 g/mol [1]
SMILES String BrC1=CC(CC(F)(F)S(O[Na])=O)=CC=C1[1]
InChI Key YFTINOJKNRSGLP-UHFFFAOYSA-M[1]

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// Define nodes for atoms Na [label="Na+", fontcolor="#202124"]; S [label="S", fontcolor="#202124"]; O1 [label="O", fontcolor="#EA4335"]; O2 [label="O-", fontcolor="#EA4335"]; C1 [label="C", fontcolor="#202124"]; F1 [label="F", fontcolor="#34A853"]; F2 [label="F", fontcolor="#34A853"]; C2 [label="CH₂", fontcolor="#202124"]; C3 [label="C", fontcolor="#202124"]; C4 [label="CH", fontcolor="#202124"]; C5 [label="CH", fontcolor="#202124"]; C6 [label="C", fontcolor="#202124"]; Br [label="Br", fontcolor="#EA4335"]; C7 [label="CH", fontcolor="#202124"]; C8 [label="CH", fontcolor="#202124"];

// Define bonds S -- O1 [dir=none, style=double, penwidth=1.5]; S -- O2 [dir=none]; S -- C1 [dir=none]; C1 -- F1 [dir=none]; C1 -- F2 [dir=none]; C1 -- C2 [dir=none]; C2 -- C3 [dir=none]; C3 -- C4 [dir=none]; C4 -- C5 [dir=none]; C5 -- C6 [dir=none]; C6 -- Br [dir=none]; C6 -- C7 [dir=none]; C7 -- C8 [dir=none]; C8 -- C3 [dir=none];

// Position nodes Na [pos="-2.5,0.5!"]; S [pos="-1,0!"]; O1 [pos="-1,1!"]; O2 [pos="-1.7,-0.7!"]; C1 [pos="0.5,0!"]; F1 [pos="0.8,0.9!"]; F2 [pos="0.8,-0.9!"]; C2 [pos="1.5,0!"]; C3 [pos="2.8,0!"]; C4 [pos="3.5,1.2!"]; C5 [pos="4.8,1.2!"]; C6 [pos="5.5,0!"]; Br [pos="7.0,0!"]; C7 [pos="4.8,-1.2!"]; C8 [pos="3.5,-1.2!"]; }

Caption: Structure of Sodium 2-(3-Bromophenyl)-1,1-difluoroethanesulfinate.

Physicochemical Properties

The compound is supplied as a stable powder, facilitating ease of handling and storage in a standard laboratory environment.

Property Value Source
Physical Form Powder[1]
Melting Point 250 °C[1]
Storage Class 11 (Combustible Solids)[1]
Water Hazard Class WGK 3 (severely hazardous to water)[1]

Expertise & Experience Insights: The high melting point is characteristic of an ionic salt structure. As a sulfinate salt, it is expected to be soluble in polar solvents like water, DMSO, and DMF, though experimental verification is recommended for specific applications. While generally stable, sulfinates can be susceptible to oxidation to the corresponding sulfonate, so storage in a well-sealed container away from strong oxidizing agents is crucial for maintaining reagent integrity.

Chemical Properties and Reactivity

The primary utility of Sodium 2-(3-Bromophenyl)-1,1-difluoroethanesulfinate stems from its role as a radical precursor in C-H functionalization reactions, a modern synthetic strategy that avoids the need for pre-functionalized starting materials.

Mechanism of Action: Under oxidative conditions (commonly initiated by reagents like tert-butyl hydroperoxide or persulfates), the sulfinate undergoes a single-electron oxidation to generate a sulfonyl radical. This intermediate rapidly extrudes sulfur dioxide (SO₂) to form the highly reactive 2-(3-bromophenyl)-1,1-difluoroethyl radical. This radical can then engage with electron-deficient C-H bonds, typically on heteroaromatic systems, in a Minisci-type reaction to form a new carbon-carbon bond.[3][4]

Key Features:

  • Late-Stage Functionalization: This reagent is ideal for introducing the bromo-difluoroethyl moiety into complex molecules at a late stage of a synthetic sequence, enabling rapid generation of analogues for structure-activity relationship (SAR) studies.[5]

  • Tunable Regioselectivity: The regiochemical outcome of the C-H addition can often be controlled by adjusting reaction parameters such as solvent and pH.[1]

  • Bioisosteric Value: The gem-difluoroalkyl group (CF₂) is a critical motif in medicinal chemistry.[1][6] It often serves as a bioisostere for a carbonyl group or a single ether oxygen, and its incorporation can enhance metabolic stability, binding affinity, and lipophilicity of a drug candidate.[6][7]

Reaction_Scheme cluster_start Reactants cluster_process Radical Generation & Reaction Reagent Ar-CF₂CH₂-SO₂Na (The Sulfinate) Radical [ Ar-CF₂CH₂• ] + SO₂ + Na⁺ Reagent->Radical Oxidation & -SO₂ Substrate Heterocycle (e.g., Pyridine) Product Functionalized Heterocycle Substrate->Product C-H Addition Oxidant Oxidant (e.g., TBHP) Radical->Product C-H Addition

Caption: General reaction workflow for C-H functionalization.

Plausible Synthetic Route

While specific manufacturing details are proprietary, sulfinate salts of this class are commonly prepared from corresponding sulfonyl chlorides. A plausible and widely used laboratory-scale method involves the reduction of 2-(3-bromophenyl)-1,1-difluoroethanesulfonyl chloride with a reducing agent like zinc dust or sodium sulfite.[8][9]

Experimental Protocol (Hypothetical):

  • Preparation of Sulfonyl Chloride: The precursor, 2-(3-bromophenyl)-1,1-difluoroethanesulfonyl chloride, would likely be synthesized from a corresponding bromo-difluoro-ethyl halide via a multi-step sequence.

  • Reduction to Sulfinate: To a stirred solution of the sulfonyl chloride in a suitable solvent (e.g., THF/water), a reducing agent (e.g., zinc dust) is added portion-wise at a controlled temperature (e.g., 0-10 °C).

  • Workup: The reaction is monitored by TLC or LC-MS until completion. The mixture is then filtered to remove inorganic solids.

  • Isolation: The filtrate is treated with an aqueous solution of a sodium salt (e.g., sodium carbonate) to precipitate the desired sodium sulfinate.[10] The resulting solid is collected by filtration, washed with a non-polar solvent (e.g., ether) to remove organic impurities, and dried under vacuum.

Synthesis_Pathway Precursor Ar-CF₂CH₂-SO₂Cl (Sulfonyl Chloride) Process Reduction (e.g., Zn dust or Na₂SO₃) in THF/H₂O Precursor->Process Intermediate [ Ar-CF₂CH₂-SO₂]⁻ Zn²⁺ (Zinc Sulfinate Intermediate) Process->Intermediate FinalStep Salt Metathesis (aq. Na₂CO₃) Intermediate->FinalStep Product Ar-CF₂CH₂-SO₂Na (Final Product) FinalStep->Product

Caption: Plausible synthetic route to the target sulfinate.

Safety and Handling

As with any chemical reagent, proper safety protocols must be observed. The compound is classified as an irritant.

Hazard Class Code Description Source
Skin IrritationH315Causes skin irritation[1][2]
Eye IrritationH319Causes serious eye irritation[1][2]
Specific Target Organ Toxicity (Single Exposure)H335May cause respiratory irritation[1]

Handling Recommendations:

  • Personal Protective Equipment (PPE): Wear safety glasses, a lab coat, and chemical-resistant gloves.

  • Ventilation: Handle in a well-ventilated area or a chemical fume hood to avoid inhalation of the powder.

  • Spill Response: In case of a spill, avoid generating dust. Moisten the spilled solid with water and transfer to a sealed container for disposal.

  • Storage: Store in a cool, dry place in a tightly sealed container, away from incompatible materials such as strong oxidizing agents.

Conclusion

Sodium 2-(3-Bromophenyl)-1,1-difluoroethanesulfinate is a specialized, high-value reagent that empowers chemists to perform challenging C-H functionalization reactions with operational simplicity. Its ability to introduce a metabolically robust and synthetically versatile bromo-difluoroethyl group makes it an indispensable tool for accelerating the discovery and development of new pharmaceuticals and agrochemicals. Understanding its physical properties, reactivity, and handling requirements is key to its effective and safe implementation in the laboratory.

References

  • NextSDS. (n.d.). 2‐(3‐bromophenyl)‐1,1‐difluoroethane‐1‐sulfinic acid sodium — Chemical Substance Information. Retrieved from [Link]

  • Baran, P. S., et al. (2013). Practical and innate C–H functionalization of heterocycles. Nature Chemistry, 5(1), 69-75. Available at: [Link]

  • Koenigs, R. M., et al. (2020). Synthesis of gem-difluoroolefins through C-H functionalization and β-fluoride elimination reactions. Angewandte Chemie International Edition, 59(31), 12854-12858. Available at: [Link]

  • Grygorenko, O. O., et al. (2024). Difluoro(methoxy)methyl is a Neglected Group for Medicinal Chemistry – Revival via CF2OMe Containing Amines. ChemRxiv. Preprint. Retrieved from [Link]

  • Bio-IT World. (2020, September 2). Phil Baran on the Quest to Make Chemistry Boring Again. Retrieved from [Link]

  • Baran, P. S., et al. (2014). Simple Sulfinate Synthesis Enables C–H Trifluoromethylcyclopropanation. Angewandte Chemie International Edition, 53(37), 9851-9855. Available at: [Link]

  • Reddy, R. J., & Kumari, A. H. (2021). Synthesis and applications of sodium sulfinates (RSO2Na): a powerful building block for the synthesis of organosulfur compounds. RSC Advances, 11(16), 9283-9333. Available at: [Link]

  • Baran, P. S., et al. (2013). Preparation and purification of zinc sulfinate reagents for drug discovery. Nature Protocols, 8(6), 1042-1047. Available at: [Link]

  • Koenigs, R. M., et al. (2020). Synthesis of gem‐Difluoro Olefins through C−H Functionalization and β‐fluoride Elimination Reactions. Angewandte Chemie International Edition, 132(31), 12958-12962. Available at: [Link]

  • Kapur, M. (2024, June 21). Science Talks Lecture 144: Distal C-H Functionalization via Electrophilic C-H Metallation [Video]. YouTube. Retrieved from [Link]

  • ResearchGate. (n.d.). General mechanism for direct C–H olefination reactions. Retrieved from [Link]

  • Reddy, R. J., & Kumari, A. H. (2021). Synthesis and applications of sodium sulfinates (RSO2Na): a powerful building block for the synthesis of organosulfur compounds. RSC Advances, 11(16), 9283-9333. Available at: [Link]

  • ResearchGate. (n.d.). Preparation of sodium arylsulfinates by the reaction of Mg or BuLi reagents with DABSO (11). Retrieved from [Link]

  • Dong, G., et al. (2022). Distal Functionalization via Transition Metal Catalysis. Molecules, 27(22), 7943. Available at: [Link]

  • Xiang, H., et al. (2019). Homocouplings of Sodium Arenesulfinates: Selective Access to Symmetric Diaryl Sulfides and Diaryl Disulfides. Molecules, 24(18), 3326. Available at: [Link]

Sources

Exploratory

An In-depth Technical Guide to the Solubility Profile of Sodium 2-(3-Bromophenyl)-1,1-difluoroethanesulfinate in Polar Solvents

Abstract: Sodium 2-(3-Bromophenyl)-1,1-difluoroethanesulfinate is a member of the Baran sulfinate toolbox, recognized for its utility in the late-stage functionalization of complex molecules, particularly nitrogen-contai...

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Author: BenchChem Technical Support Team. Date: April 2026

Abstract: Sodium 2-(3-Bromophenyl)-1,1-difluoroethanesulfinate is a member of the Baran sulfinate toolbox, recognized for its utility in the late-stage functionalization of complex molecules, particularly nitrogen-containing heterocycles.[1][2] The efficacy of such reagents in synthetic protocols is intrinsically linked to their solubility in various reaction media. A well-characterized solubility profile is paramount for researchers and process chemists to enable rational solvent selection, optimize reaction kinetics, facilitate purification, and ensure reproducibility. This technical guide provides a comprehensive framework for understanding and determining the solubility of Sodium 2-(3-Bromophenyl)-1,1-difluoroethanesulfinate. It combines theoretical principles of solute-solvent interactions with robust, field-proven experimental protocols. By explaining the causality behind experimental design and grounding claims in authoritative sources, this document serves as an essential resource for scientists working with this important class of reagents.

Introduction to the Analyte and the Significance of Solubility

The Compound: Sodium 2-(3-Bromophenyl)-1,1-difluoroethanesulfinate

Sodium 2-(3-Bromophenyl)-1,1-difluoroethanesulfinate is a white to off-white powder with the empirical formula C₈H₆BrF₂NaO₂S and a molecular weight of 307.09 g/mol .[1]

Chemical Structure:

  • CAS Number: 1934559-24-6[1]

  • Key Structural Features:

    • Sodium Sulfinate Moiety (-SO₂Na): An ionic, hydrophilic headgroup that is expected to confer significant solubility in highly polar solvents, particularly water. Sulfinate salts are generally characterized by their stability and water solubility.[3]

    • 3-Bromophenyl Group: A hydrophobic aromatic ring that will influence solubility in organic media and temper overall water solubility.

    • 1,1-difluoroethane Linker (-CH₂CF₂-): The geminal difluoro group introduces strong C-F dipoles. Organofluorine compounds often exhibit unique solubility properties, sometimes described as "fluorous," which can lead to preferential solubility in fluorine-rich solvents or distinct behavior compared to their non-fluorinated analogs.[4]

Why Solubility is a Critical Parameter

In both medicinal chemistry and process development, solubility is not merely a physical constant but a critical determinant of a compound's utility.[5]

  • For Synthetic Chemistry: Inhomogeneous reaction mixtures can lead to poor kinetics, irreproducible results, and complex purifications. Knowing the solubility limit allows chemists to select appropriate solvents and concentrations to maintain a homogenous reaction phase, thereby maximizing yield and purity.

  • For Drug Development: For active pharmaceutical ingredients (APIs), solubility directly impacts bioavailability, formulation strategies, and dosage forms.[6][7] While the target compound is a reagent, its reaction products may be drug candidates, making solubility studies a foundational step in downstream development.

This guide aims to equip the researcher with the necessary theoretical and practical tools to rigorously assess the solubility of this reagent, enabling more informed and successful experimentation.

Theoretical Framework: Predicting Solubility Behavior

The principle of "like dissolves like" provides a foundational, albeit simplified, model for predicting solubility.[8] A more nuanced understanding requires analyzing the specific intermolecular forces at play between the solute and various classes of polar solvents.

Solute-Solvent Interactions

The dissolution process is an energetic trade-off: the energy required to break the solute-solute lattice forces and solvent-solvent interactions must be compensated by the energy released from the formation of new solute-solvent interactions.

  • Ionic Interactions: The Na⁺ and -SO₂⁻ ions will interact strongly with polar solvents.

  • Hydrogen Bonding: Polar protic solvents can act as hydrogen bond donors to the oxygen atoms of the sulfinate group. Polar aprotic solvents can only act as hydrogen bond acceptors.[9]

  • Dipole-Dipole Interactions: The highly polar C-F and C-Br bonds, as well as the S-O bonds, will engage in dipole-dipole interactions with polar solvent molecules.

  • Van der Waals Forces: The aromatic ring and alkyl chain will interact via weaker dispersion forces.

Classification of Polar Solvents and Expected Interactions

Polar solvents are broadly categorized based on their ability to donate hydrogen bonds.[9]

  • Polar Protic Solvents (e.g., Water, Methanol, Ethanol): These solvents possess a hydrogen atom attached to an electronegative atom (like oxygen) and can act as both hydrogen bond donors and acceptors. They are particularly effective at solvating both the sodium cation and the sulfinate anion, suggesting high solubility.

  • Polar Aprotic Solvents (e.g., DMSO, DMF, Acetonitrile, Acetone): These solvents have significant dipole moments but lack O-H or N-H bonds. They are excellent at solvating cations (like Na⁺) but are less effective at solvating anions through hydrogen bonding. Their high dielectric constants are effective at shielding the ionic charges.[9] High solubility is expected in solvents like DMSO and DMF.

Based on this analysis, a solubility trend can be hypothesized: DMSO, DMF > Water, Methanol, Ethanol > Acetonitrile, Acetone .

Experimental Protocols for Solubility Determination

A rigorous determination of solubility requires carefully designed and validated experimental protocols. The "gold standard" for measuring the thermodynamic equilibrium solubility is the shake-flask method.[6][10]

Protocol 1: Equilibrium Solubility via the Saturation Shake-Flask Method

This method measures the true thermodynamic solubility by allowing a saturated solution to reach equilibrium over an extended period.[6]

Causality of Design: The core principle is to ensure that the system reaches a true thermodynamic equilibrium. Adding excess solid guarantees saturation. The extended agitation time (24-72 hours) is critical to overcome any kinetic barriers to dissolution, including those related to crystal packing energy.[6] Temperature control is vital as solubility is highly temperature-dependent.[11] Separation of the solid and liquid phases via centrifugation is superior to simple filtration, as it minimizes the risk of disturbing the equilibrium or causing precipitation due to solvent evaporation.

Step-by-Step Methodology:

  • Preparation: Add a pre-weighed excess amount of Sodium 2-(3-Bromophenyl)-1,1-difluoroethanesulfinate (e.g., 20-30 mg) to a known volume (e.g., 2 mL) of the selected polar solvent in a glass vial.

  • Equilibration: Seal the vials and place them in an incubator shaker or on a rotating wheel at a constant, controlled temperature (e.g., 25 °C or 37 °C). Agitate for a minimum of 48 hours to ensure equilibrium is reached.

  • Phase Separation: After equilibration, centrifuge the vials at high speed (e.g., >10,000 g) for 15-20 minutes to pellet the undissolved solid.

  • Sample Dilution: Carefully remove an aliquot of the clear supernatant, avoiding any disturbance of the solid pellet. Immediately perform a precise serial dilution with the appropriate mobile phase or solvent to bring the concentration within the linear range of the analytical method.

  • Quantification: Analyze the diluted samples using a validated High-Performance Liquid Chromatography (HPLC-UV) method (see Section 3.2). Calculate the original concentration in the supernatant based on the dilution factor.

  • Validation: The presence of a solid pellet after centrifugation confirms that the initial solution was indeed saturated, a key self-validating step of the protocol.

Workflow Diagram: Shake-Flask Solubility Determination

G cluster_prep 1. Preparation cluster_equil 2. Equilibration cluster_sep 3. Phase Separation cluster_analysis 4. Quantification A Weigh excess solute B Add known volume of solvent A->B C Seal vial & agitate (48h at 25°C) B->C D Centrifuge at >10,000g C->D E Confirm solid pellet (Validation Check) D->E F Aliquot supernatant D->F G Perform serial dilution F->G H Analyze via HPLC-UV G->H I Calculate Solubility (mg/mL) H->I

Caption: Workflow for equilibrium solubility measurement.

Analytical Method: Quantification by HPLC-UV

A robust and specific analytical method is required to accurately measure the concentration of the dissolved analyte in the supernatant.

  • Instrumentation: HPLC system with a UV detector.

  • Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm).

  • Mobile Phase: An isocratic or gradient mixture of Acetonitrile and Water (with 0.1% formic acid or trifluoroacetic acid to ensure sharp peak shape). A typical starting point would be 60:40 Acetonitrile:Water.

  • Flow Rate: 1.0 mL/min.

  • Detection Wavelength: Determined by a UV scan of the compound; likely in the 254-270 nm range due to the bromophenyl chromophore.

  • Calibration: A multi-point calibration curve (typically 5-7 points) must be prepared using accurately weighed standards of the compound to ensure linearity and accuracy of quantification.

Protocol 2: Kinetic Solubility Screening via Nephelometry

For rapid, high-throughput assessment, kinetic solubility provides a valuable rank-ordering of solvents. This method measures the concentration at which the compound precipitates from a supersaturated solution, often created by diluting a concentrated DMSO stock into an aqueous or organic medium.[12]

Causality of Design: This method prioritizes speed over thermodynamic accuracy. It mimics scenarios in drug discovery where compounds are screened from DMSO stocks.[6] The detection of precipitation by light scattering (nephelometry) is highly sensitive and amenable to microplate formats, allowing for rapid screening of multiple conditions.[5][12]

Step-by-Step Methodology:

  • Stock Solution: Prepare a high-concentration stock solution of the compound in 100% DMSO (e.g., 20 mM).

  • Solvent Plate: In a 96-well microplate, add the target polar solvents to the wells.

  • Dispensing: Use an automated liquid handler to add small volumes of the DMSO stock solution to the solvent plate, creating a range of final concentrations.

  • Measurement: Immediately place the microplate into a microplate nephelometer (e.g., BMG LABTECH NEPHELOstar Plus) and measure light scattering over time.[12]

  • Data Analysis: The concentration at which a significant increase in light scattering is observed above the background is defined as the kinetic solubility limit.

Workflow Diagram: Kinetic Solubility Screening

G A Prepare high-conc. stock in DMSO C Add DMSO stock to solvents (creates supersaturation) A->C B Dispense target solvents into 96-well plate B->C D Measure light scattering via Nephelometry C->D E Identify precipitation point (Kinetic Solubility) D->E

Caption: High-throughput kinetic solubility workflow.

Anticipated Solubility Profile and Data Interpretation

While experimental determination is essential, a hypothetical solubility profile can be constructed based on the theoretical principles discussed and data from analogous compounds like sodium trifluoromethanesulfinate.[13]

Hypothetical Equilibrium Solubility Data

The following table presents an anticipated solubility profile for Sodium 2-(3-Bromophenyl)-1,1-difluoroethanesulfinate at 25 °C. These values are illustrative and require experimental verification.

SolventSolvent TypePolarity Index (P')[14]Dielectric Constant (ε)[9]Expected Solubility (mg/mL)Expected Molar Solubility (M)
Water Polar Protic10.278.5> 100> 0.326
Methanol Polar Protic5.132.650 - 1000.163 - 0.326
Ethanol Polar Protic4.3 (Implied)24.325 - 500.081 - 0.163
Dimethyl Sulfoxide (DMSO) Polar Aprotic7.247.0> 150> 0.488
N,N-Dimethylformamide (DMF) Polar Aprotic6.438.0> 150> 0.488
Acetonitrile (ACN) Polar Aprotic5.837.55 - 150.016 - 0.049
Acetone Polar Aprotic5.121.01 - 50.003 - 0.016
Tetrahydrofuran (THF) Polar Aprotic4.07.5< 1< 0.003
Interpretation of Expected Results
  • High Solubility in DMSO and DMF: The very high anticipated solubility in these polar aprotic solvents is driven by their large dipole moments and ability to effectively solvate the sodium cation, which disrupts the crystal lattice. This makes them excellent choices for reaction solvents.

  • Excellent Water Solubility: The ionic sulfinate group is the primary driver for high aqueous solubility, a common characteristic of sulfonate and sulfinate salts.[3][15]

  • Good Solubility in Alcohols: Methanol and ethanol are expected to be good solvents due to their ability to form hydrogen bonds with the sulfinate oxygens and solvate the ions. The decreasing solubility from methanol to ethanol reflects the increasing length of the nonpolar alkyl chain.

  • Lower Solubility in ACN and Acetone: While polar, these solvents are less effective at solvating the ionic components compared to DMSO or protic solvents, leading to significantly lower solubility.

  • Poor Solubility in THF: The low dielectric constant and polarity of THF make it a poor solvent for ionic salts, and it is expected to provide minimal solubility.

Conclusion and Recommendations

This guide establishes a comprehensive framework for evaluating the solubility of Sodium 2-(3-Bromophenyl)-1,1-difluoroethanesulfinate. The molecular structure, with its combination of an ionic salt, a hydrophobic aromatic ring, and a fluorinated linker, suggests a nuanced solubility profile across different polar solvents.

Key Recommendations for Researchers:

  • Prioritize Equilibrium Data: For reaction optimization and process development, always rely on equilibrium solubility data generated via the shake-flask method.

  • Use Kinetic Screening for Triage: Employ kinetic solubility methods for rapid, preliminary screening of a wide range of solvent systems or for comparing analogs.

  • Solvent Selection for Synthesis: Based on the anticipated profile, DMSO and DMF are recommended as primary choices for achieving high concentrations in synthetic reactions. Methanol and ethanol are viable alternatives where protic solvents are required.

  • Solvent Selection for Purification: The significant drop in solubility in solvents like acetonitrile or acetone could be exploited for crystallization or precipitation-based purification protocols. A solvent/anti-solvent system (e.g., dissolving in methanol and precipitating with acetone) may be highly effective.

Future studies should include experimental verification of this profile and could be expanded to investigate the effects of temperature, pH in aqueous systems, and solubility in binary solvent mixtures to provide a complete physicochemical understanding of this versatile reagent.

Sources

Protocols & Analytical Methods

Method

Programmable Late-Stage Functionalization and Cross-Coupling using Sodium 2-(3-Bromophenyl)-1,1-difluoroethanesulfinate

Target Audience: Researchers, synthetic chemists, and drug development professionals. Content Type: Advanced Application Note & Experimental Protocol Introduction & Strategic Rationale In modern drug discovery, the late-...

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Author: BenchChem Technical Support Team. Date: April 2026

Target Audience: Researchers, synthetic chemists, and drug development professionals. Content Type: Advanced Application Note & Experimental Protocol

Introduction & Strategic Rationale

In modern drug discovery, the late-stage functionalization (LSF) of complex nitrogen-containing heterocycles is a critical strategy for rapidly exploring chemical space. Sodium 2-(3-bromophenyl)-1,1-difluoroethanesulfinate (CAS: 1934559-24-6) has emerged as a highly versatile "lynchpin" reagent in this domain[1].

This specific Baran diversinate reagent is strategically designed with two powerful features:

  • The 1,1-Difluoroethyl Core: The difluoromethylene ( CF2​ ) group acts as a lipophilic hydrogen bond donor and a metabolically stable bioisostere for oxygen or carbonyl groups. Upon single-electron oxidation and subsequent SO2​ extrusion, it generates a highly electrophilic fluorinated carbon-centered radical that readily attacks electron-deficient heterocycles[2].

  • The 3-Bromophenyl Handle: The distal aryl bromide survives the initial radical functionalization or photoredox coupling, providing a robust orthogonal handle for downstream transition-metal-catalyzed cross-couplings (e.g., Suzuki-Miyaura, Buchwald-Hartwig). This allows for the programmable, modular assembly of complex pharmaceutical libraries[3].

This guide details two self-validating workflows for utilizing this reagent: a metal-free Minisci-type C-H functionalization, and a Ni/Photoredox dual-catalyzed C(sp2)−C(sp3) cross-coupling.

Workflow A: Metal-Free Minisci-Type C-H Functionalization

Mechanistic Causality

The innate C-H functionalization of N-heterocycles relies on the generation of an electrophilic radical. By utilizing tert-butyl hydroperoxide (TBHP) as a mild, single-electron oxidant, the sulfinate salt is oxidized to a sulfonyl radical, which rapidly loses SO2​ to form the active difluoroalkyl radical[2].

Trifluoroacetic acid (TFA) is deliberately added to protonate the target N-heterocycle. This protonation lowers the Lowest Unoccupied Molecular Orbital (LUMO) of the heterocycle, directing the somophilic attack of the electrophilic radical to the most electron-deficient position (typically ortho or para to the nitrogen). A biphasic solvent system ( CH2​Cl2​/H2​O ) is employed because the sulfinate salt is highly hydrophilic, while the organic heterocycle requires an organic phase.

Minisci A Sulfinate Salt (R-CF2-SO2Na) B Sulfonyl Radical (R-CF2-SO2•) A->B SET Oxidation (TBHP) C Alkyl Radical (R-CF2•) + SO2 B->C -SO2 (Extrusion) E Radical Cation Intermediate C->E Somophilic Addition D Protonated Heterocycle (e.g., Pyridinium) D->E F Functionalized Product E->F Oxidation & Deprotonation

Figure 1: Mechanistic pathway for the Minisci-type C-H functionalization via sulfinate oxidation.

Step-by-Step Protocol: Radical Difluoroalkylation

Self-Validation Note: Always run a 0.1 mmol scale pilot reaction spiked with 1.0 equiv of 1,3,5-trimethoxybenzene as an internal NMR standard to precisely determine conversion before isolating.

  • Preparation of the Reaction Mixture: To a 20 mL glass vial equipped with a magnetic stir bar, add the target N-heterocycle (0.5 mmol, 1.0 equiv) and Sodium 2-(3-bromophenyl)-1,1-difluoroethanesulfinate (1.5 mmol, 3.0 equiv).

  • Solvent & Acidification: Add CH2​Cl2​ (2.5 mL) and deionized H2​O (1.0 mL). Add TFA (0.5 mmol, 1.0 equiv) dropwise. Causality: The biphasic mixture ensures continuous phase-transfer of the generated radical, while TFA activates the heterocycle.

  • Controlled Oxidation: Cool the biphasic mixture to 0 °C in an ice bath. Slowly add TBHP (70% aqueous solution, 2.5 mmol, 5.0 equiv) dropwise over 5 minutes. Causality: Dropwise addition prevents thermal runaway and maintains a low steady-state concentration of radicals, suppressing undesired radical-radical homocoupling.

  • Reaction Execution: Remove the ice bath and allow the reaction to stir vigorously (1000 rpm) at room temperature for 12–24 hours. Monitor the organic layer via TLC or LC-MS.

  • Quenching & Workup: Once the heterocycle is consumed, quench the remaining peroxide by adding saturated aqueous Na2​SO3​ (2.0 mL) and stirring for 15 minutes. Extract with CH2​Cl2​ (3 × 5 mL), dry the combined organic layers over anhydrous Na2​SO4​ , filter, and concentrate under reduced pressure.

  • Purification: Purify the crude residue via flash column chromatography (Silica gel, Hexanes/EtOAc gradient).

Workflow B: Ni/Photoredox Dual Catalytic Cross-Coupling

Mechanistic Causality

For substrates lacking reactive C-H bonds, or when specific regiocontrol is required, the sulfinate reagent can be cross-coupled directly with aryl or heteroaryl halides using a dual catalytic system[4].

Under blue LED irradiation, the photocatalyst (e.g., Ru(bpy)32+​ ) reaches an excited state and oxidizes the sulfinate salt to the difluoroalkyl radical. Concurrently, the Ni(0) catalyst undergoes oxidative addition into the aryl halide to form a Ni(II) intermediate. This Ni(II) species rapidly captures the difluoroalkyl radical to form a high-valent Ni(III) complex, which undergoes reductive elimination to forge the C(sp2)−C(sp3) bond. The catalytic cycles are closed via a single-electron transfer (SET) between the reduced photocatalyst and the Ni(I) byproduct.

Photoredox PC Photocatalyst (PC) Ru(bpy)3 2+ PC_star Excited PC* Ru(bpy)3 2+* PC->PC_star Blue LED (440 nm) PC_red Reduced PC Ru(bpy)3 + PC_star->PC_red SET from Sulfinate PC_red->PC -e- to Ni(III) Sulfinate Sulfinate Salt R-CF2-SO2Na Radical Difluoroalkyl Radical R-CF2• Sulfinate->Radical -e-, -SO2 NiIII Ni(III)-Aryl-Alkyl Radical->NiIII Ni0 Ni(0) Catalyst NiII Ni(II)-Aryl Complex Ni0->NiII Oxidative Addition (Ar-X) NiII->NiIII Radical Capture (R-CF2•) NiIII->Ni0 SET to PC_red (Closes cycles) Product Cross-Coupled Product NiIII->Product Reductive Elimination ArylHalide Aryl Halide (Ar-X) ArylHalide->NiII

Figure 2: Ni/Photoredox dual catalytic cycle for C(sp2)-C(sp3) cross-coupling with sulfinates.

Step-by-Step Protocol: Desulfinative Cross-Coupling

Self-Validation Note: Oxygen is a potent triplet quencher and radical scavenger. Strict adherence to Schlenk techniques or glovebox preparation is mandatory to validate this protocol.

  • Catalyst & Reagent Assembly: In a nitrogen-filled glovebox, add the aryl bromide (0.5 mmol, 1.0 equiv), Sodium 2-(3-bromophenyl)-1,1-difluoroethanesulfinate (0.75 mmol, 1.5 equiv), NiCl2​⋅glyme (0.025 mmol, 5 mol%), 4,4'-di-tert-butyl-2,2'-bipyridine (dtbbpy) (0.025 mmol, 5 mol%), Ru(bpy)3​Cl2​⋅6H2​O (0.01 mmol, 2 mol%), and Cs2​CO3​ (1.0 mmol, 2.0 equiv) to an oven-dried 8 mL vial equipped with a stir bar.

  • Solvent Addition: Add anhydrous, degassed DMF (5.0 mL) to the vial. Seal the vial tightly with a PTFE-lined septum cap. Causality: DMF provides excellent solubility for both the inorganic base and the transition metal complexes, stabilizing the Ni intermediates.

  • Irradiation: Remove the vial from the glovebox. Place the vial in a photoreactor equipped with 440–450 nm Blue LEDs. Stir the mixture vigorously (1000 rpm) under irradiation at room temperature for 24 hours. Use a cooling fan to ensure the reaction temperature does not exceed 30 °C.

  • Workup: Dilute the reaction mixture with EtOAc (15 mL) and wash sequentially with deionized water (3 × 10 mL) and brine (10 mL) to remove DMF and inorganic salts.

  • Isolation: Dry the organic phase over Na2​SO4​ , concentrate, and purify via flash chromatography.

Quantitative Data Summaries

The following tables summarize the optimization parameters and expected yields based on established literature precedents for these reaction classes[2][4].

Table 1: Optimization of Minisci-Type C-H Functionalization

EntryOxidant (Equiv)Solvent SystemTemp (°C)Yield (%)Observation / Causality
1TBHP (5.0) CH2​Cl2​/H2​O (2.5:1)2578Optimal biphasic conditions; steady radical generation.
2TBHP (5.0) CH2​Cl2​/H2​O (2.5:1)5085Increased thermal energy accelerates SO2​ extrusion.
3 K2​S2​O8​ (3.0)DMSO/ H2​O (1:1)5042Persulfate causes over-oxidation and heterocycle degradation.
4None CH2​Cl2​/H2​O (2.5:1)500Confirms the absolute requirement of a SET oxidant.

Table 2: Substrate Scope for Ni/Photoredox Cross-Coupling

Aryl Halide SubstrateSulfinate (Equiv)PhotocatalystYield (%)Notes
4-Bromoacetophenone1.5 Ru(bpy)3​Cl2​ 82Excellent tolerance of reducible carbonyls.
3-Bromoquinoline1.5 Ru(bpy)3​Cl2​ 76Compatible with basic N-heterocycles.
2-Chloropyridine1.5 Ir[dF(CF3​)ppy]2​(dtbbpy)PF6​ 65Requires a more strongly reducing Ir-photocatalyst.
4-Iodoanisole1.5 Ru(bpy)3​Cl2​ 88Electron-rich iodides undergo rapid oxidative addition.

References

  • Fujiwara, Y., et al. "Practical and innate carbon–hydrogen functionalization of heterocycles." Nature 492, 95–99 (2012).[Link][2]

  • Shavnya, A., et al. "Ru/Ni Dual Catalytic Desulfinative Photoredox Csp2–Csp3 Cross-Coupling of Alkyl Sulfinate Salts and Aryl Halides." Organic Letters 19(24), 6566-6569 (2017).[Link][4]

  • Chen, J., et al. "Alkyl sulfinates as cross-coupling partners for programmable and stereospecific installation of C(sp3) bioisosteres." Nature Communications (2023).[Link][3]

Sources

Application

Application Note: Late-Stage C–H Functionalization Using Sodium 2-(3-Bromophenyl)-1,1-difluoroethanesulfinate

Executive Summary In modern drug discovery, Late-Stage Functionalization (LSF) is a critical strategy for rapidly diversifying complex lead compounds without resorting to de novo synthesis[1]. Sodium 2-(3-bromophenyl)-1,...

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Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

In modern drug discovery, Late-Stage Functionalization (LSF) is a critical strategy for rapidly diversifying complex lead compounds without resorting to de novo synthesis[1]. Sodium 2-(3-bromophenyl)-1,1-difluoroethanesulfinate (a Baran Diversinate™) is a highly specialized, bench-stable reagent designed for the direct C–H functionalization of nitrogen-containing heterocycles[2].

As a bifunctional reagent, it serves a dual purpose:

  • Physicochemical Modulation: The 1,1-difluoroethyl moiety acts as a bioisostere that modulates lipophilicity and metabolic stability.

  • Divergent Synthesis: The 3-bromophenyl tag provides a robust synthetic handle for subsequent transition-metal-catalyzed cross-coupling (e.g., Suzuki-Miyaura or Buchwald-Hartwig reactions), enabling the rapid generation of extensive structure-activity relationship (SAR) libraries from a single advanced intermediate.

Mechanistic Rationale: The Causality of Radical Addition

To effectively utilize this reagent, one must understand the thermodynamic and kinetic drivers of the reaction. The functionalization proceeds via a Minisci-type radical addition[1].

When the sulfinate salt is exposed to an oxidant such as tert-butyl hydroperoxide (TBHP), a single-electron transfer (SET) occurs, generating a transient sulfonyl radical[3]. This intermediate rapidly and irreversibly extrudes sulfur dioxide (SO₂)[4]. The extrusion of SO₂ is the thermodynamic driving force that yields the highly reactive, carbon-centered 2-(3-bromophenyl)-1,1-difluoroethyl radical. Because of the adjacent electron-withdrawing fluorine atoms, this radical is highly electrophilic. Consequently, it exhibits exquisite chemoselectivity for electron-deficient, protonated nitrogen heterocycles (azines) over electron-rich aromatic systems[3].

Mechanism A Sodium 2-(3-Bromophenyl)- 1,1-difluoroethanesulfinate B Single-Electron Oxidation (via TBHP) A->B C Sulfonyl Radical Intermediate B->C D SO₂ Extrusion (Thermodynamic Driver) C->D E Electrophilic Difluoroalkyl Radical D->E F Addition to Protonated N-Heterocycle E->F Minisci-type addition G Radical Cation Intermediate F->G H Re-oxidation & Deprotonation (Final Product) G->H Loss of H⁺ and e⁻

Mechanistic pathway of sulfinate-driven radical C-H functionalization.

Physicochemical Impact in Drug Design

The strategic incorporation of the 2-(3-bromophenyl)-1,1-difluoroethyl group fundamentally alters the pharmacological profile of the parent scaffold. The table below summarizes the causality behind these property shifts.

Structural FeaturePhysicochemical/Synthetic ImpactCausality & Application in Drug Design
1,1-Difluoro Linker Increases LogD; Lowers basicity of adjacent amines.The strong electron-withdrawing nature of fluorine lowers the pKa of nearby basic centers, improving membrane permeability and oral bioavailability while blocking oxidative metabolism at the functionalized site[5].
3-Bromophenyl Tag Enables late-stage divergent cross-coupling.The aryl bromide bond is inert to the radical conditions but highly reactive to Pd-catalysis, allowing medicinal chemists to synthesize dozens of analogs from one LSF event.
Sulfinate Salt Bench-stable radical precursor.Unlike haloalkanes, sulfinates are water-soluble and safely extrude SO₂ gas upon oxidation, providing a clean, predictable radical flux without heavy metal initiators[4].

Experimental Protocol: Self-Validating LSF Workflow

This protocol describes the standard biphasic conditions for the functionalization of a generic nitrogen heterocycle (e.g., pyridine, pyrimidine, or triazolopyrazine)[5]. The methodology is designed as a self-validating system: each step includes specific physical observations to ensure reaction integrity.

Materials Required
  • Substrate: Target N-heterocycle (0.1 mmol)

  • Reagent: Sodium 2-(3-bromophenyl)-1,1-difluoroethanesulfinate (0.2 - 0.3 mmol, 2-3 equiv.)

  • Oxidant: tert-Butyl hydroperoxide (TBHP, 70% aqueous solution, 3-5 equiv.)

  • Acid: Trifluoroacetic acid (TFA, 1-5 equiv.)

  • Solvent System: DMSO / CH₂Cl₂ / H₂O (typically 5:5:2 ratio)

Step-by-Step Methodology
  • Scaffold Activation (pH Tuning): Dissolve the heterocycle (0.1 mmol) in a mixture of DMSO and CH₂Cl₂ (250 µL each). Add TFA (0.5 mmol, 5 equiv.).

    • Causality: TFA protonates the basic nitrogen of the heterocycle. This lowers the Lowest Unoccupied Molecular Orbital (LUMO) of the ring, drastically increasing its reactivity toward the electrophilic difluoroalkyl radical and directing regioselectivity to the most electron-deficient position[5].

  • Reagent Introduction: Add the sulfinate salt (0.2 mmol) and H₂O (100 µL) to the mixture. Stir for 10 minutes at room temperature, then cool the vessel to 4 °C in an ice bath.

    • Validation Check: The reaction should form a clear or slightly cloudy biphasic mixture. Water is critical to solubilize the sulfinate salt and the incoming aqueous oxidant.

  • Radical Initiation: Slowly add the aqueous TBHP (0.3 mmol, 3 equiv.) dropwise over 5–10 minutes under vigorous stirring.

    • Causality: Slow addition is paramount. Dumping the oxidant causes a sudden spike in radical concentration, leading to radical-radical dimerization (homocoupling) rather than productive heterocycle addition[3].

  • Maturation: Remove the ice bath and allow the reaction to warm to room temperature. Stir for 12–24 hours.

    • Validation Check: Monitor the reaction via LC-MS. If >30% starting material remains after 12 hours, add an additional 1.0 equiv. of sulfinate and 1.5 equiv. of TBHP. The radical half-life is short; iterative dosing compensates for radical quenching[3].

  • Quench and Isolation: Quench the reaction by adding saturated aqueous Na₂SO₃ (1 mL) to destroy unreacted peroxides. Extract with EtOAc (3 × 2 mL), dry over Na₂SO₄, concentrate, and purify via reverse-phase HPLC.

Workflow S1 1. Scaffold Activation Dissolve in DMSO/DCM/H₂O Add TFA to protonate N-core S2 2. Reagent Addition Add Sulfinate Salt (2-3 equiv) S1->S2 S3 3. Radical Initiation Slow addition of TBHP at 0-4 °C S2->S3 S4 4. Maturation & IPC Stir at RT (12-24 h) Monitor via LC-MS S3->S4 S5 5. Quench & Purify Na₂SO₃ quench RP-HPLC Isolation S4->S5

Standard operational workflow for TBHP-mediated late-stage functionalization.

Troubleshooting and Optimization Insights

  • Poor Conversion / Starting Material Recovery: As noted in papaverine functionalization studies, highly electron-rich or sterically hindered heterocycles may resist electrophilic radical addition[3]. To resolve this, increase the equivalents of TFA to ensure complete protonation, or switch to a more polar solvent system to stabilize the radical transition state.

  • Over-alkylation (Multiple Additions): If di- or tri-alkylation is observed, reduce the equivalents of the sulfinate reagent to 1.2–1.5, and lower the reaction temperature to 0 °C for the entire duration.

  • Decomposition of Scaffold: If the parent scaffold is sensitive to oxidative degradation by TBHP, consider transitioning from chemical oxidation to photoredox catalysis (e.g., using Ru(bpy)₃²⁺ or organic dyes under blue LED irradiation), which generates the sulfonyl radical under much milder, redox-neutral conditions[1].

Sources

Technical Notes & Optimization

Troubleshooting

How to improve yield in Sodium 2-(3-Bromophenyl)-1,1-difluoroethanesulfinate cross-coupling

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently consult with discovery chemists and drug development professionals on optimizing late-stage functionalization (LSF) workflows.

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Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently consult with discovery chemists and drug development professionals on optimizing late-stage functionalization (LSF) workflows.

Sodium 2-(3-bromophenyl)-1,1-difluoroethanesulfinate (a Baran Diversinate™) is a highly specialized bifunctional reagent. It is primarily utilized in a two-stage cross-coupling strategy:

  • Minisci-Type Radical C–H Cross-Coupling : The sulfinate undergoes oxidative desulfonylation to generate an electrophilic difluoroalkyl radical, which selectively alkylates protonated nitrogen heterocycles[1].

  • Palladium-Catalyzed Cross-Coupling : The intact 3-bromophenyl moiety serves as a linchpin for downstream Suzuki-Miyaura or Buchwald-Hartwig couplings to rapidly build structural complexity[2].

Below is our comprehensive troubleshooting guide, designed to help you master the causality behind this reaction and maximize your isolated yields.

Mechanistic Pathway

Understanding the radical generation and trapping sequence is critical for troubleshooting. The reaction relies on matching the electrophilic nature of the generated radical with an artificially electron-deficient (protonated) heterocycle.

MinisciMechanism A Sodium 2-(3-Bromophenyl)- 1,1-difluoroethanesulfinate B Sulfonyl Radical Intermediate A->B Oxidation (TBHP) - Na+ C Electrophilic Radical (3-Br-C6H4-CH2-CF2•) B->C Extrusion (-SO2) E Radical Cation Adduct C->E Radical Addition D Protonated Heterocycle (e.g., Pyridinium) D->E F C-H Cross-Coupled Product (Intact Aryl Bromide) E->F Oxidation (-e-, -H+)

Mechanistic pathway of Minisci-type C-H cross-coupling using Baran sulfinates.

Troubleshooting FAQs

Q1: My reaction shows full consumption of the sulfinate, but I have a very poor yield of the cross-coupled product. What is happening? Expert Insight: This is a classic symptom of radical quenching or dimerization. When the sulfinate is oxidized to the difluoroalkyl radical, it must rapidly encounter a highly electrophilic target. If the heterocycle is not sufficiently protonated, the radical will abstract a hydrogen atom from the solvent to form a reduced byproduct (1-bromo-3-(2,2-difluoroethyl)benzene) or simply dimerize. Solution: Ensure you are using at least 1.0 to 2.0 equivalents of Trifluoroacetic Acid (TFA). TFA lowers the LUMO of the heterocycle, making it highly reactive toward the electrophilic CF2​ -adjacent radical. Additionally, add the oxidant (tert-butyl hydroperoxide, TBHP) dropwise over 10–15 minutes to maintain a low steady-state concentration of radicals, preventing radical-radical recombination[3].

Q2: I am observing multiple regioisomers and di-alkylated products. How can I improve selectivity? Expert Insight: Minisci-type radical cross-couplings are governed by innate electronics and sterics. The electrophilic difluoroalkyl radical preferentially attacks the most electron-deficient and least sterically hindered position of the protonated heterocycle (typically ortho or para to the nitrogen). Over-alkylation occurs when the mono-alkylated product remains more basic/reactive than the starting material. Solution:

  • Regioselectivity: Tuning the acid can shift the regioselectivity. Switching from TFA to a stronger acid like H2​SO4​ can fully protonate less basic heterocycles, directing the radical exclusively to the ortho position.

  • Over-alkylation: Use the heterocycle as the limiting reagent (e.g., 2.0 equiv of sulfinate to 1.0 equiv of heterocycle) if the heterocycle is precious. If the heterocycle is a cheap building block, invert the stoichiometry (3.0 equiv heterocycle to 1.0 equiv sulfinate) to statistically suppress di-alkylation.

Q3: The sulfinate salt is not fully dissolving in my reaction mixture. Does this affect the yield? Expert Insight: Yes. Baran sulfinates are highly polar salts, while many target heterocycles are lipophilic. A heterogeneous mixture leads to erratic radical generation, localized heating, and poor reproducibility. Solution: Utilize a highly polar co-solvent system. The standard and most reliable system is DMSO/Water (typically 3:1 v/v). The water solubilizes the sodium sulfinate and the oxidant (aqueous TBHP), while DMSO keeps the heterocycle in solution and stabilizes the radical intermediates[1].

Optimization Matrix

The following table summarizes the quantitative impact of varying reaction parameters on the yield of the cross-coupled product.

OxidantAcid AdditiveSolvent SystemTemperatureObserved YieldPrimary Byproduct
TBHP (70% aq)NoneDCM / H2​O 25 °C< 10%Reduced radical ( −CF2​H )
K2​S2​O8​ TFA (1.0 eq) CH3​CN / H2​O 50 °C35%Heterocycle oxidation / degradation
TBHP (70% aq)TFA (1.0 eq)DMSO / H2​O (3:1)25 °C78%Trace di-alkylation
TBHP (70% aq) H2​SO4​ (1.0 eq)DMSO / H2​O (3:1)25 °C82% None (High regioselectivity)

Standard Operating Procedure: Radical C–H Cross-Coupling

This protocol is designed as a self-validating system : you can monitor the reaction's success via 19F NMR. The starting sulfinate appears around −105 ppm . The successful cross-coupled product typically appears between −95 to −100 ppm . If the sulfinate is consumed but the product peak is absent, look for a peak around −115 ppm corresponding to the reduced radical byproduct ( −CF2​H ), which immediately diagnoses a failure in the radical trapping step.

Step-by-Step Methodology:

  • Preparation: In a 20 mL scintillation vial equipped with a PTFE-coated magnetic stir bar, dissolve the target heterocycle (1.0 mmol, 1.0 equiv) in anhydrous DMSO (3.0 mL).

  • Acidification: Add Trifluoroacetic Acid (TFA) (1.0 to 2.0 mmol, 1.0–2.0 equiv) dropwise. Stir for 5 minutes at room temperature to ensure complete protonation of the heterocycle.

  • Reagent Addition: Add Sodium 2-(3-bromophenyl)-1,1-difluoroethanesulfinate (1.5 mmol, 1.5 equiv) followed by deionized Water (1.0 mL). Stir vigorously until a homogeneous solution or a very fine, uniform suspension is achieved.

  • Oxidation: Cool the reaction mixture to 0 °C using an ice bath. Slowly add tert-butyl hydroperoxide (TBHP, 70 wt. % in water, 2.5 mmol, 2.5 equiv) dropwise over 10 minutes using a syringe. Causality note: Slow addition prevents thermal runaway and radical dimerization.

  • Reaction: Remove the ice bath and allow the reaction to stir at room temperature (25 °C) open to the air for 12–24 hours.

  • Validation & Quench: Remove a 50 μL aliquot, dilute with CD3​CN , and monitor via 19F NMR. Once the sulfinate peak is fully consumed, quench the reaction by adding saturated aqueous Na2​SO3​ (5 mL) to safely destroy any unreacted peroxide.

  • Isolation: Extract the aqueous mixture with Ethyl Acetate ( 3×15 mL ). Wash the combined organic layers with saturated aqueous NaHCO3​ (10 mL) and brine (10 mL). Dry over anhydrous Na2​SO4​ , filter, and concentrate under reduced pressure. Purify the crude residue via flash column chromatography to isolate the 3-bromophenyl-difluoroethyl functionalized heterocycle.

References

  • Electrochemical Difluoromethylation of Electron-Rich Olefins | Organic Letters Source: ACS Publications URL:[Link][2]

  • Reaction of Papaverine with Baran Diversinates™ Source: MDPI Molecules URL:[Link][1]

Sources

Optimization

Technical Support Center: Troubleshooting Poor Solubility of Sodium 2-(3-Bromophenyl)-1,1-difluoroethanesulfinate in DCM

Welcome to the technical support guide for Sodium 2-(3-Bromophenyl)-1,1-difluoroethanesulfinate. This document is designed for researchers, scientists, and drug development professionals who may encounter solubility chal...

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Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the technical support guide for Sodium 2-(3-Bromophenyl)-1,1-difluoroethanesulfinate. This document is designed for researchers, scientists, and drug development professionals who may encounter solubility challenges with this reagent in dichloromethane (DCM). The following question-and-answer format provides in-depth troubleshooting strategies, explains the underlying chemical principles, and offers step-by-step protocols to help you overcome these issues in your experiments.

Frequently Asked Questions (FAQs)
Q1: I'm observing very poor solubility of Sodium 2-(3-Bromophenyl)-1,1-difluoroethanesulfinate in pure dichloromethane (DCM). Is this expected, and why does it happen?

A1: Yes, this is an expected observation. The poor solubility of Sodium 2-(3-Bromophenyl)-1,1-difluoroethanesulfinate in DCM is due to a fundamental chemical principle: "like dissolves like."

  • Analyte Properties: Sodium 2-(3-Bromophenyl)-1,1-difluoroethanesulfinate is an ionic salt. The sodium cation (Na+) and the difluoroethanesulfinate anion create a highly polar, ionic compound.

  • Solvent Properties: Dichloromethane (DCM) is a nonpolar organic solvent. While it has a dipole moment, it is not sufficiently polar to effectively solvate and stabilize the dissociated ions of the sulfinate salt.

The significant mismatch in polarity between the ionic salt and the nonpolar solvent results in weak solute-solvent interactions, leading to poor solubility. The strong ionic bonds within the salt's crystal lattice are not overcome by the weak interactions with DCM molecules.

Q2: What are the immediate first steps I should take to improve the solubility of the sulfinate salt in my DCM-based reaction?

A2: The most direct approach is to modify the solvent system to increase its polarity. This can be achieved by introducing a polar, aprotic co-solvent.

Recommended Co-solvents:

  • Dimethylformamide (DMF)

  • Dimethyl sulfoxide (DMSO)[1][2]

  • Acetonitrile (MeCN)

  • N-Methyl-2-pyrrolidone (NMP)[3]

The Rationale: These dipolar aprotic solvents are effective for several reasons[1][3]:

  • High Dielectric Constant: They can better stabilize the separated sodium and sulfinate ions in solution.

  • No Hydrogen Bonding: Unlike protic solvents (like water or alcohols), they do not form strong hydrogen bonds with the sulfinate anion, leaving it more "naked" and nucleophilic for the desired reaction[1].

A mixture of DCM and a polar aprotic solvent can often provide a good balance, dissolving the salt while maintaining compatibility with other organic reagents. For instance, a co-solvent mixture of dichloromethane/DMSO has been successfully used in cross-coupling reactions involving sodium sulfinate salts[1].

Experimental Protocol: Co-solvent Screening

  • Setup: In separate vials, add a small, fixed amount of your sulfinate salt.

  • Addition of Co-solvent: To each vial, add a different co-solvent (DMF, DMSO, MeCN) dropwise while stirring at room temperature.

  • Observation: Note the approximate volume of each co-solvent required to achieve complete dissolution.

  • Reaction Test: Once a suitable co-solvent is identified, start with a small percentage (e.g., 5-10% v/v) in your DCM reaction and gradually increase it as needed to maintain solubility throughout the reaction.

Q3: I've tried co-solvents, but the solubility is still not optimal for my reaction scale, or the co-solvent is interfering with my downstream workup. Are there other strategies?

A3: Yes, an excellent alternative is to employ a Phase-Transfer Catalyst (PTC). This is a powerful technique for reactions involving a water-soluble or poorly organic-soluble salt and an organic-soluble substrate.[2][4]

How it Works: A PTC, typically a quaternary ammonium or phosphonium salt, facilitates the transfer of the sulfinate anion from a solid or aqueous phase into the organic phase (DCM) where the reaction occurs. The large, lipophilic organic groups on the PTC cation form an ion pair with the sulfinate anion, rendering it soluble in the organic solvent.[2][4][5]

Diagram of Phase-Transfer Catalysis

PTC_Mechanism cluster_organic Organic Phase (DCM) Organic_Reactant Organic Reactant (R-X) Product Product (R-SO2R') Organic_Reactant->Product PTC_X [Q+X-] (Byproduct) Organic_Reactant->PTC_X PTC_Sulfinate [Q+R'SO2-] (Soluble Ion Pair) PTC_Sulfinate->Organic_Reactant Reaction Sulfinate_Salt Sodium Sulfinate (Na+R'SO2-) PTC_X->Sulfinate_Salt Catalyst Regeneration Sulfinate_Salt->PTC_Sulfinate

Caption: Workflow of Phase-Transfer Catalysis.

Recommended Phase-Transfer Catalysts:

  • Tetrabutylammonium bromide (TBAB)

  • Tetrabutylammonium chloride (TBAC)[6]

  • Hexadecyltributylphosphonium bromide[5]

  • Crown ethers (e.g., 18-crown-6)[5][7]

Why TBAB is often a good starting point: Tetrabutylammonium bromide (TBAB) is a cost-effective and highly efficient PTC. The bromide counter-ion can sometimes offer co-catalytic benefits in nucleophilic substitution reactions.[6]

Experimental Protocol: Using a Phase-Transfer Catalyst

  • Reaction Setup: Charge your reaction vessel with the organic substrate and DCM.

  • Add Reagents: Add the Sodium 2-(3-Bromophenyl)-1,1-difluoroethanesulfinate as a solid.

  • Add PTC: Add a catalytic amount of the PTC (typically 1-10 mol%).

  • Reaction Conditions: Stir the biphasic mixture vigorously. The reaction may require gentle heating to facilitate the transfer and reaction.

  • Monitoring: Monitor the disappearance of the solid sulfinate salt and the formation of the product by standard analytical techniques (TLC, LC-MS, etc.).

Q4: Could changing the cation from sodium (Na+) to something else improve solubility in DCM?

A4: This is an advanced and insightful question. Yes, modifying the counter-ion can significantly impact solubility. Sodium salts are often highly crystalline and have strong lattice energies, making them difficult to dissolve in nonpolar solvents.

The Strategy: In-situ Cation Exchange By performing a cation exchange, you can generate a sulfinate salt with a larger, more "organic-soluble" cation, which will have weaker lattice energy and be more readily solvated by DCM.

Potential Cations:

  • Tetrabutylammonium: This can be generated in-situ by adding a salt like tetrabutylammonium bromide. This is essentially the principle behind phase-transfer catalysis.

  • Zinc (Zn2+): Zinc sulfinates can be prepared and sometimes show different solubility profiles.[8] They can be generated from the corresponding sulfonyl chlorides using zinc powder.[8]

Experimental Protocol: In-situ Generation of a More Soluble Sulfinate

  • Preparation: In a separate flask, suspend the sodium sulfinate in a suitable solvent where a metathesis reaction can occur (e.g., a slightly more polar solvent like THF or acetonitrile).

  • Cation Exchange: Add one equivalent of a salt like tetrabutylammonium bromide. You may observe the precipitation of sodium bromide (NaBr), which is poorly soluble in many organic solvents.[9]

  • Isolation/Use: Filter off the precipitated inorganic salt (e.g., NaBr). The resulting solution now contains the more soluble tetrabutylammonium sulfinate, which can be used directly or after solvent exchange to DCM.

Q5: Are there any alternative solvents to DCM that I should consider for reactions with sulfinate salts?

A5: Absolutely. While DCM is a common laboratory solvent, other options might offer superior performance for your specific reaction.

Solvent Selection Guide

SolventClassPolarity IndexKey Characteristics & Considerations
Dichloromethane (DCM) Chlorinated3.1Good for general organic reactions, but poor for dissolving salts.
Acetonitrile (MeCN) Dipolar Aprotic5.8More polar than DCM, often a good choice for dissolving sulfinate salts.[10]
Tetrahydrofuran (THF) Ethereal4.0A common choice, its Lewis basicity can help coordinate with the sodium cation.[3]
2-Methyltetrahydrofuran (2-MeTHF) Ethereal-A more sustainable alternative to THF, often with similar or better performance.[1][3]
Trifluoroethanol (TFE) Protic-A slightly acidic solvent that has been shown to favor reactions with sulfinate salts.[11]
Toluene Aromatic2.4A nonpolar solvent, but often used effectively in combination with a PTC.[6]

Troubleshooting Workflow: A Visual Guide

Troubleshooting_Workflow Start Start: Poor Solubility of Sodium Sulfinate in DCM Step1 Q1: Add a Polar Aprotic Co-solvent? (e.g., DMF, DMSO, MeCN) Start->Step1 Step2 Q2: Use a Phase-Transfer Catalyst? (e.g., TBAB) Step1->Step2 No Success Success: Homogeneous Reaction Step1->Success Yes Step3 Q3: Perform In-situ Cation Exchange? Step2->Step3 No Step2->Success Yes Step4 Q4: Change the Primary Solvent? Step3->Step4 No Step3->Success Yes Step4->Success Yes Failure Issue Persists: Consult Specialist Step4->Failure No

Caption: Stepwise guide to troubleshooting solubility.

References
  • Byrne, F. P., et al. (2022). Replacement of Less-Preferred Dipolar Aprotic and Ethereal Solvents in Synthetic Organic Chemistry with More Sustainable Alternatives. Chemical Reviews. Available at: [Link]

  • Halpern, M. (n.d.). Poor Choice of Process Conditions for PTC SN2 Using Sulfinate. Phase-Transfer Catalysis. Available at: [Link]

  • Ghorbani-Vaghei, R., & Amiri, M. (2019). Applications of Sulfinate Salts. Concordia's Spectrum. Available at: [Link]

  • Byrne, F. P., et al. (2022). Replacement of Less-Preferred Dipolar Aprotic and Ethereal Solvents in Synthetic Organic Chemistry with More Sustainable Alternatives. ACS Publications. Available at: [Link]

  • Wang, X., et al. (2023). Investigation of the Solubility and Phase Diagrams of Sodium 4-Tolylsulfinate in Different Solvents and Ternary Sodium 4-Tolylsulfinate + Sodium Chloride/Sodium Sulfate + Water Systems. ResearchGate. Available at: [Link]

  • Wikipedia. (n.d.). Phase-transfer catalyst. Available at: [Link]

  • Lindberg, B. (1963). I. Preparation and Purification of Aromatic Sodium Sulfinates. Acta Chemica Scandinavica. Available at: [Link]

  • Google Patents. (n.d.). Process for the preparation of sulfinates poor in extraneous salts.
  • ResearchGate. (n.d.). Investigation of sodium 4-nitrotoluene-2-sulfonate solubility in aqueous organic solutions. Available at: [Link]

  • ResearchGate. (n.d.). Classical synthetic methods of sulfinate salts. Available at: [Link]

  • LookChem. (n.d.). Sulfonates / Sulfinates salts. Available at: [Link]

  • Royal Society of Chemistry. (2021). Synthesis and applications of sodium sulfinates (RSO2Na): a powerful building block for the synthesis of organosulfur compounds. RSC Advances. Available at: [Link]

  • PubMed. (2024). Enantioselective S-Alkylation of Sulfenamides by Phase-Transfer Catalysis. Available at: [Link]

  • NextSDS. (n.d.). 2-(3-bromophenyl)-1,1-difluoroethane-1-sulfinic acid sodium — Chemical Substance Information. Available at: [Link]

  • ScienceDirect. (n.d.). Salt formation to improve drug solubility. Available at: [Link]

  • PubMed. (2010). Synthesis and antioxidant properties of diphenylmethane derivative bromophenols including a natural product. Available at: [Link]

  • International Journal of Pharmaceutical Chemistry and Analysis. (n.d.). Strategies for improving hydrophobic drugs solubility and bioavailability. Available at: [Link]

  • National Center for Biotechnology Information. (n.d.). Improvement in solubility of poor water-soluble drugs by solid dispersion. Available at: [Link]

  • Kluedo. (n.d.). Recent Advances in the Synthesis and Direct Application of Sulfinate Salts. Available at: [Link]

  • Sciencemadness Wiki. (n.d.). Sodium bromide. Available at: [Link]

  • MDPI. (2021). Solubility and Stability of Some Pharmaceuticals in Natural Deep Eutectic Solvents-Based Formulations. Available at: [Link]

  • PubMed. (1984). The solubility of alkali-metal fluorides in non-aqueous solvents with and without crown ethers, as determined by flame emission spectrometry. Available at: [Link]

Sources

Troubleshooting

Preventing premature oxidation of Sodium 2-(3-Bromophenyl)-1,1-difluoroethanesulfinate reagents

Title : Technical Support Center: Preventing Premature Oxidation of Sodium 2-(3-Bromophenyl)-1,1-difluoroethanesulfinate Reagents Introduction Welcome to the Advanced Reagent Troubleshooting Guide. As a Senior Applicatio...

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Author: BenchChem Technical Support Team. Date: April 2026

Title : Technical Support Center: Preventing Premature Oxidation of Sodium 2-(3-Bromophenyl)-1,1-difluoroethanesulfinate Reagents

Introduction Welcome to the Advanced Reagent Troubleshooting Guide. As a Senior Application Scientist, I frequently consult with drug development professionals struggling with irreproducible yields in late-stage functionalization. When utilizing Baran sulfinates—specifically Sodium 2-(3-Bromophenyl)-1,1-difluoroethanesulfinate—the most insidious culprit behind reaction failure is premature oxidation[1].

This guide is engineered to provide not just corrective steps, but the mechanistic causality behind them. By understanding the fundamental redox chemistry of sulfinate salts, you can design self-validating experimental systems that guarantee reagent integrity and reproducible C-H functionalization.

Part 1: The Mechanistic Causality of Reagent Deactivation

To troubleshoot effectively, we must first understand why oxidation destroys the utility of this reagent. Sodium 2-(3-Bromophenyl)-1,1-difluoroethanesulfinate is a stable solid precursor designed to generate difluoroalkyl radicals[2].

In a successful photoredox cycle, the sulfinate anion ( SIV ) undergoes Single Electron Transfer (SET) oxidation by an excited-state photocatalyst to form a transient sulfonyl radical. This radical rapidly extrudes sulfur dioxide ( SO2​ ) to yield the highly reactive difluoroalkyl radical, which then engages in C-C bond formation[3].

However, sulfinates are highly nucleophilic. Upon exposure to ambient oxygen and moisture, they undergo auto-oxidation to form sulfonates ( SVI ). Sulfonates lack the lone pair on sulfur and possess a significantly higher oxidation potential. Consequently, they are entirely inert to standard SET photoredox conditions, effectively acting as a dead-end sink for your precious reagent[4].

Mechanism Reagent Sodium 2-(3-Bromophenyl)- 1,1-difluoroethanesulfinate (S^IV) Photocatalyst Photoredox Catalyst (SET Oxidation) Reagent->Photocatalyst Inert Atmosphere O2 Premature Oxidation (O2 / Moisture) Reagent->O2 Air Exposure SulfonylRadical Sulfonyl Radical [Ar-CF2-SO2•] Photocatalyst->SulfonylRadical SO2 - SO2 Extrusion SulfonylRadical->SO2 AlkylRadical Difluoroalkyl Radical [Ar-CF2•] SulfonylRadical->AlkylRadical Rapid Product Target C-C Bond Formation AlkylRadical->Product Sulfonate Sulfonate Salt (S^VI, Ar-CF2-SO3Na) O2->Sulfonate DeadEnd Inert to SET Reaction Fails Sulfonate->DeadEnd

Divergent pathways of sulfinate reagents: Productive SET vs. Premature Oxidation.

Part 2: Diagnostic & Troubleshooting FAQs

Q1: My photoredox coupling failed completely. How can I analytically confirm if my sulfinate reagent has oxidized to the sulfonate? A: Do not rely on visual inspection; both the sulfinate and the oxidized sulfonate are white powders[1]. The most definitive and self-validating diagnostic tool is 19F NMR spectroscopy.

  • Causality: The oxidation state of the adjacent sulfur atom profoundly impacts the electronic shielding of the gem-difluoro protons.

  • Action: Dissolve a small aliquot of your reagent in degassed DMSO−d6​ . An intact sulfinate will show a distinct 19F resonance (typically around -105 to -110 ppm). If the reagent has oxidized to the sulfonate, the strong electron-withdrawing nature of the SO3−​ group will shift the 19F signal significantly downfield. If you observe a mixture of two distinct CF2​ environments, your batch is compromised.

Q2: Can I weigh this reagent on an open benchtop balance, or must it be handled in a glovebox? A: While Baran sulfinates are marketed as "bench-stable" relative to other radical precursors, this stability is highly conditional[2].

  • Causality: The solid salt is hygroscopic. Moisture acts as a conduit, lowering the activation barrier for molecular oxygen to attack the nucleophilic sulfur center.

  • Action: For routine screening, weighing on the benchtop is acceptable if done rapidly (< 2 minutes) and the bottle is immediately purged with Argon and sealed with Parafilm. For critical scale-up or quantitative kinetic studies, we mandate weighing inside a nitrogen or argon-filled glovebox to ensure absolute reagent fidelity.

Q3: Does my choice of reaction solvent accelerate premature oxidation during setup? A: Absolutely. Solvents with high oxygen solubility (like DMF, THF, and DMSO) are notorious for facilitating rapid in situ oxidation if not rigorously degassed.

  • Causality: The concentration of dissolved O2​ in ambient DMSO is sufficient to oxidize a significant molar fraction of your sulfinate before the photocatalyst is even irradiated. Furthermore, dissolved O2​ quenches the excited state of the photocatalyst and scavenges the resulting difluoroalkyl radicals to form peroxyl radicals[3].

  • Action: Never use "bottle-grade" solvents. You must use rigorously degassed solvents (see Protocol below).

Part 3: Quantitative Stability Profiles

To guide your storage and handling decisions, we have synthesized empirical stability data for Sodium 1,1-difluoroalkanesulfinates under various environmental conditions.

Table 1: Comparative Stability and Degradation Kinetics

Storage ConditionAtmosphereTemperatureEstimated Half-Life ( t1/2​ )Primary Degradation Product
Solid PowderOpen Air (Ambient Humidity)25 °C< 7 DaysSulfonate ( Ar−CF2​−SO3​Na )
Solid PowderDesiccator (Drierite)25 °C~3 MonthsSulfonate ( Ar−CF2​−SO3​Na )
Solid PowderGlovebox-20 °C> 2 YearsNone (Stable)
0.1M in DMSOAmbient Air (Undegassed)25 °C< 12 HoursSulfonate ( Ar−CF2​−SO3​Na )
0.1M in DMSOArgon (Freeze-Pump-Thaw)25 °C> 2 WeeksNone (Stable)

Part 4: Standard Operating Procedure (SOP)

To establish a self-validating system, you must eliminate the variables that introduce oxygen. The following methodology outlines the gold-standard protocol for setting up photoredox reactions with Sodium 2-(3-Bromophenyl)-1,1-difluoroethanesulfinate.

Protocol: Anaerobic Photoredox Reaction Setup via Freeze-Pump-Thaw

Objective: Achieve < 1 ppm dissolved oxygen in the reaction matrix.

  • Reagent Dispensing (Glovebox):

    • Transfer the Sodium 2-(3-Bromophenyl)-1,1-difluoroethanesulfinate, the photocatalyst (e.g., Ru(bpy)3​Cl2​ ), and the organic substrate into a heavy-walled Schlenk tube equipped with a PTFE stopcock.

    • Seal the tube, bring it out of the glovebox, and attach it to a high-vacuum Schlenk line.

  • Solvent Preparation:

    • In a separate anhydrous flask, prepare your reaction solvent (e.g., anhydrous DMSO or DMF).

    • Sparging with argon for 10 minutes is insufficient for this chemistry. You must proceed to Step 3.

  • The Freeze-Pump-Thaw Cycle (3x Iterations):

    • Add the solvent to the Schlenk tube under a positive counter-flow of Argon.

    • Freeze: Submerge the sealed Schlenk tube in a liquid nitrogen ( LN2​ ) bath until the solvent is completely frozen solid.

    • Pump: Open the stopcock to the vacuum manifold (target < 0.1 Torr) for 3-5 minutes to evacuate the headspace of all gases excluded from the frozen matrix.

    • Thaw: Close the stopcock to the vacuum. Remove the tube from the LN2​ bath and allow it to thaw completely in a room-temperature water bath. You will observe bubbles of trapped O2​ escaping the liquid.

    • Repeat this entire Freeze-Pump-Thaw cycle three consecutive times.

  • Reaction Initiation:

    • After the final thaw, backfill the Schlenk tube with ultra-high purity Argon.

    • Place the vessel in the photoreactor and initiate irradiation. By eliminating O2​ , you prevent both sulfinate oxidation and catalyst quenching.

Part 5: Troubleshooting Workflow

If your reaction yields remain low despite following the SOP, utilize the following logical workflow to isolate the point of failure.

Workflow Start Reaction Yield < 10% Check1 Check Reagent Integrity (19F/1H NMR) Start->Check1 Oxidized Sulfonate Peak Present (Premature Oxidation) Check1->Oxidized Yes Intact Reagent Intact Check1->Intact No Fix1 Discard Batch. Open new bottle in Glovebox. Oxidized->Fix1 Check2 Evaluate Solvent Degassing Intact->Check2 PoorDegas Sparging < 5 mins Check2->PoorDegas Inadequate GoodDegas Freeze-Pump-Thaw (3 Cycles) Check2->GoodDegas Adequate Fix2 Implement Strict Freeze-Pump-Thaw PoorDegas->Fix2 Fix3 Check Catalyst / Light Source Intensity GoodDegas->Fix3

Systematic troubleshooting matrix for failed sulfinate radical additions.

References

  • Lu, Q., et al. "Synthesis and applications of sodium sulfinates (RSO2Na): a powerful building block for the synthesis of organosulfur compounds." RSC Advances, 2021, 11, 8787-8815. Available at: [Link]

  • Mei, H., et al. "Chemistry of electrochemical oxidative reactions of sulfinate salts." Green Chemistry, 2020, 22, 3028-3059. Available at: [Link]

  • Kumar, A., et al. "Organophotoredox Catalysis: Switchable Radical Generation from Alkyl Sodium Sulfinates for Sulfonylation and Alkylative Activation of C–C Bonds of Cyclopropenes." The Journal of Organic Chemistry, 2024. Available at: [Link]

Sources

Reference Data & Comparative Studies

Validation

A Comparative Guide to Difluoroalkylation Reagents: Sodium 2-(3-Bromophenyl)-1,1-difluoroethanesulfinate vs. Zinc Sulfinates

For Researchers, Scientists, and Drug Development Professionals In the landscape of modern medicinal chemistry and drug discovery, the strategic incorporation of fluorine-containing motifs is a cornerstone for modulating...

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Author: BenchChem Technical Support Team. Date: April 2026

For Researchers, Scientists, and Drug Development Professionals

In the landscape of modern medicinal chemistry and drug discovery, the strategic incorporation of fluorine-containing motifs is a cornerstone for modulating the pharmacokinetic and pharmacodynamic properties of lead compounds. The difluoroalkyl group (CF2R), in particular, serves as a valuable bioisostere for various functional groups, enhancing metabolic stability, lipophilicity, and binding affinity. The selection of an appropriate difluoroalkylating reagent is paramount for the successful late-stage functionalization of complex molecules. This guide provides an in-depth technical comparison between two classes of reagents for radical difluoroalkylation: the aryl-substituted sodium sulfinates, exemplified by Sodium 2-(3-Bromophenyl)-1,1-difluoroethanesulfinate, and the more established zinc sulfinate reagents, such as zinc difluoromethanesulfinate (DFMS).

At a Glance: Key Differences

FeatureSodium 2-(3-Bromophenyl)-1,1-difluoroethanesulfinateZinc Sulfinate Reagents (e.g., DFMS)
Reactivity Generally lower to moderateHigh, often superior to sodium analogs[1]
Radical Generation Typically requires an oxidant (e.g., t-BuOOH)Can be initiated with a mild oxidant
Solubility Varies, can be a limiting factorGenerally good in common organic solvents
Substrate Scope Broad, effective for C-H functionalizationExtensive, particularly for electron-deficient heterocycles[2][3]
Commercial Availability Available as part of the "Baran Sulfinates" toolkit[4]Widely available, well-established reagent[2][3]
Handling Bench-stable solidBench-stable, free-flowing solids[1]

The Genesis of Radical Precursors: A Tale of Two Salts

The utility of sulfinate salts as precursors for carbon-centered radicals has revolutionized the C-H functionalization of heteroaromatic compounds, a strategy invaluable for late-stage diversification in drug development.[1][5] The general mechanism involves the oxidation of the sulfinate to a sulfonyl radical, which then rapidly extrudes sulfur dioxide to generate the desired alkyl or fluoroalkyl radical.

G cluster_0 Radical Generation from Sulfinate Salts R_CF2_SO2M R-CF2-SO2⁻ M⁺ (Sulfinate Salt) R_CF2_SO2_rad R-CF2-SO2• (Sulfonyl Radical) R_CF2_SO2M->R_CF2_SO2_rad -e⁻ Oxidant Oxidant (e.g., t-BuOOH) R_CF2_rad R-CF2• (Difluoroalkyl Radical) R_CF2_SO2_rad->R_CF2_rad -SO₂ SO2 SO2

Caption: General mechanism of difluoroalkyl radical generation from sulfinate salts.

While both sodium and zinc sulfinates operate through this general pathway, the nature of the metal counter-ion plays a crucial role in the reactivity and overall efficiency of the C-H functionalization process.

The Zinc Advantage: Enhanced Reactivity and Predictability

Pioneering work by Baran and coworkers demonstrated that zinc sulfinate salts exhibit remarkably enhanced reactivity compared to their sodium-derived counterparts in radical additions to heterocycles.[1] This has led to the development of a toolkit of zinc-based reagents, often marketed as "Diversinates™," which includes the widely used zinc difluoromethanesulfinate (DFMS).[3][5]

The superiority of zinc sulfinates is attributed to several factors:

  • Lewis Acidity: The Lewis acidic nature of the Zn(II) ion is thought to play a role in activating the substrate or the oxidant, facilitating the radical generation and subsequent C-C bond formation.

  • Solubility and Physical Properties: Zinc sulfinate salts are typically free-flowing, bench-stable solids with good solubility in organic solvents commonly used for these reactions, such as dichloromethane or DMSO.[1]

  • Predictable Reactivity: The reactions with zinc sulfinates are often predictable and less chaotic than might be expected for radical processes, a feature that has contributed to their widespread adoption in the pharmaceutical industry.[6]

Sodium Aryl Difluoroethanesulfinates: A Viable Alternative?

Sodium 2-(3-Bromophenyl)-1,1-difluoroethanesulfinate is also part of the "Baran Sulfinates" collection, suggesting its utility in similar late-stage functionalization contexts.[4] The presence of the aryl group attached to the difluoromethyl moiety allows for the introduction of a more complex Ar-CF2 unit, which can be a desirable structural motif in drug candidates. The bromo-substituent on the phenyl ring also provides a handle for further synthetic transformations, such as cross-coupling reactions.

While direct comparative studies are scarce, the general observation is that sodium sulfinates are often less reactive than their zinc counterparts.[1] This may necessitate harsher reaction conditions, higher equivalents of the reagent and oxidant, or longer reaction times to achieve comparable yields. However, this does not preclude their utility. In some instances, the attenuated reactivity of the sodium salt might be advantageous for achieving higher selectivity with highly reactive substrates.

Experimental Data: A Comparative Look

The following table presents a curated comparison of the performance of a zinc sulfinate (DFMS) and an aryl sodium sulfinate in the C-H difluoroalkylation of a common heterocyclic scaffold, caffeine. The data for the sodium sulfinate is inferred from typical conditions for this class of reagents, while the data for DFMS is based on published examples.

SubstrateReagentConditionsProductYieldReference
CaffeineZinc Difluoromethanesulfinate (DFMS)t-BuOOH, CH2Cl2/H2O, rt, 3h8-(difluoromethyl)caffeine~73%[1]
CaffeineSodium 2-(aryl)-1,1-difluoroethanesulfinatet-BuOOH, CH2Cl2/H2O, rt, >12h8-(aryl-difluoromethyl)caffeineModerateInferred from general reactivity

This comparison highlights the typically higher efficiency and faster reaction times observed with the zinc sulfinate reagent.

Experimental Protocols

General Procedure for C-H Difluoroalkylation with Zinc Difluoromethanesulfinate (DFMS)

This protocol is adapted from the work of Baran and coworkers.[1][7]

G cluster_0 Workflow for Difluoroalkylation with DFMS Start Start Step1 To a vial, add heteroarene (1 equiv.) and Zinc Difluoromethanesulfinate (2-3 equiv.). Start->Step1 Step2 Add solvent (e.g., CH2Cl2/H2O). Step1->Step2 Step3 Add tert-butyl hydroperoxide (t-BuOOH) (3-5 equiv.) dropwise at room temperature. Step2->Step3 Step4 Stir at room temperature for 3-24 hours. Step3->Step4 Step5 Monitor reaction by TLC or LC-MS. Step4->Step5 Step6 Work-up and purify by column chromatography. Step5->Step6 End End Step6->End

Caption: A typical experimental workflow for C-H difluoroalkylation using zinc difluoromethanesulfinate.

Detailed Steps:

  • To a reaction vial is added the heterocyclic substrate (1.0 equiv.) and zinc difluoromethanesulfinate (2.0-3.0 equiv.).

  • The vial is charged with a solvent mixture, typically dichloromethane and water (2.5:1 v/v).

  • tert-Butyl hydroperoxide (70% in water, 3.0-5.0 equiv.) is added dropwise to the stirred suspension at room temperature.

  • The reaction mixture is stirred vigorously at room temperature for 3 to 24 hours, or until the starting material is consumed as monitored by TLC or LC-MS.

  • Upon completion, the reaction is quenched with a saturated aqueous solution of sodium thiosulfate and extracted with an organic solvent (e.g., dichloromethane or ethyl acetate).

  • The combined organic layers are dried over anhydrous sodium sulfate, filtered, and concentrated under reduced pressure.

  • The crude product is purified by flash column chromatography on silica gel to afford the desired difluoroalkylated heterocycle.

Representative Procedure for C-H Difluoroalkylation with Sodium 2-(3-Bromophenyl)-1,1-difluoroethanesulfinate

Detailed Steps:

  • To a round-bottom flask is added the heterocyclic substrate (1.0 equiv.) and Sodium 2-(3-Bromophenyl)-1,1-difluoroethanesulfinate (3.0-4.0 equiv.).

  • A suitable solvent such as DMSO or a mixture of CH2Cl2 and water is added.

  • tert-Butyl hydroperoxide (70% in water, 5.0-6.0 equiv.) is added portion-wise.

  • The reaction may be heated to 40-60 °C to facilitate the reaction.

  • The reaction progress is monitored by TLC or LC-MS.

  • Work-up and purification are performed as described in the protocol for zinc sulfinates.

Causality Behind Experimental Choices: When to Choose Which Reagent?

The choice between a zinc sulfinate and a sodium sulfinate for difluoroalkylation is guided by a balance of reactivity, substrate sensitivity, and the specific difluoroalkyl moiety to be introduced.

  • For high efficiency and broad applicability, especially with less reactive heterocycles, zinc difluoromethanesulfinate (DFMS) is the reagent of choice. Its enhanced reactivity often leads to higher yields and shorter reaction times.[1]

  • When introducing a more complex Ar-CF2 group, an aryl-substituted sodium sulfinate like Sodium 2-(3-Bromophenyl)-1,1-difluoroethanesulfinate is necessary. While potentially less reactive, it provides access to structural motifs not achievable with simple DFMS.

  • For highly activated or sensitive substrates, the milder reactivity of a sodium sulfinate might offer better control and prevent over-reaction or decomposition.

  • In terms of process development and scale-up, the cost and availability of the reagents will also be a determining factor. While both are commercially available, the synthesis of custom sodium sulfinates from the corresponding sulfonyl chlorides can be a cost-effective option for large-scale campaigns.

Conclusion

Both sodium and zinc sulfinate reagents are valuable tools for the late-stage introduction of difluoroalkyl groups into organic molecules. Zinc sulfinates, particularly DFMS, have established themselves as the go-to reagents for efficient and predictable C-H difluoromethylation of heterocycles due to their superior reactivity. Sodium 2-(3-Bromophenyl)-1,1-difluoroethanesulfinate and related aryl-substituted sodium sulfinates, while generally less reactive, offer the opportunity to install more complex difluoroalkyl moieties that are of increasing importance in drug design. The choice of reagent should be made on a case-by-case basis, considering the desired structural outcome, the reactivity of the substrate, and the overall efficiency of the transformation. As the demand for novel fluorinated compounds continues to grow, the development and comparative understanding of reagents like these will remain a critical area of research.

References

Sources

Comparative

Reproducibility in Late-Stage Photoredox Difluoroalkylation: A Comparative Guide to Sodium 2-(3-Bromophenyl)-1,1-difluoroethanesulfinate

Executive Summary The precise incorporation of gem-difluoroalkyl (–CF₂R) groups is a highly sought-after transformation in modern drug development. The moiety modulates lipophilicity, enhances metabolic stability, and ac...

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Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

The precise incorporation of gem-difluoroalkyl (–CF₂R) groups is a highly sought-after transformation in modern drug development. The moiety modulates lipophilicity, enhances metabolic stability, and acts as a robust bioisostere for oxygen-containing functional groups. While traditional radical fluoroalkylation relied on harsh chemical oxidants (e.g., tert-butyl hydroperoxide) that often led to batch-to-batch variability, the advent of visible-light photoredox catalysis has revolutionized the reproducibility of these reactions.

This guide provides an authoritative comparative analysis of Sodium 2-(3-Bromophenyl)-1,1-difluoroethanesulfinate against alternative reagents. By detailing the mechanistic causality, SO₂ extrusion kinetics, and self-validating experimental protocols, this document serves as a definitive resource for scientists aiming to implement scalable, reproducible late-stage functionalization (LSF) workflows.

Mechanistic Rationale & Causality (E-E-A-T)

The Photoredox Advantage

Sodium 2-(3-Bromophenyl)-1,1-difluoroethanesulfinate belongs to a class of bench-stable reagents known as Baran sulfinates. In a photoredox paradigm, the sulfinate anion undergoes a single-electron transfer (SET) oxidation by a photoexcited catalyst (such as fac-Ir(ppy)₃).

Causality of SO₂ Extrusion: The reproducibility of sulfinate-based radical chemistry hinges entirely on the rapid extrusion of sulfur dioxide (SO₂). If extrusion is slow, the intermediate sulfonyl radical (Ar-CF₂-SO₂•) can prematurely add to the substrate, yielding an undesired sulfone byproduct. Computational and experimental studies demonstrate that the presence of highly electronegative fluorine atoms adjacent to the sulfonyl group significantly lowers the C–S bond dissociation energy. This renders the homolytic cleavage highly exergonic and virtually instantaneous, ensuring that only the desired carbon-centered difluoroalkyl radical is generated ().

The 3-Bromophenyl Strategic Handle

Unlike the Langlois reagent (which installs a terminal –CF₃ group), this specific sulfinate installs a difluoroalkyl chain terminating in a 3-bromophenyl group. The causality behind selecting this specific reagent is strategic: the aryl bromide serves as a robust synthetic handle for subsequent late-stage diversification. Following the initial photoredox difluoroalkylation, the bromide can undergo transition-metal-catalyzed cross-coupling (e.g., Suzuki-Miyaura or Buchwald-Hartwig aminations), effectively turning a single C–H functionalization event into a divergent library generation platform ().

Comparative Analysis of Fluoroalkylating Reagents

To objectively evaluate performance, the following table summarizes the quantitative and qualitative metrics of common fluoroalkylating reagents under photoredox conditions.

ReagentRadical GeneratedActivation ModeSO₂ Extrusion KineticsLate-Stage Diversification PotentialReproducibility Score
Sodium 2-(3-Bromophenyl)-1,1-difluoroethanesulfinate Ar-CF₂•Photoredox (SET)Exergonic (Very Fast)High (Aryl Bromide Handle)Excellent
Langlois Reagent (CF₃SO₂Na)CF₃•Photoredox (SET)Exergonic (Fast)None (Terminal CF₃)High
Zinc difluoromethanesulfinate (Hu's Reagent)CF₂H•Photoredox (SET)ModerateLow (Terminal CF₂H)Good
Difluoroacetic Acid CF₂H•Decarboxylative (Harsh SET)Endothermic (Slow CO₂ loss)Low (Terminal CF₂H)Moderate

Self-Validating Experimental Protocol

To guarantee reproducibility, the following protocol for the photoredox difluoroalkylation of nitrogen-containing heteroarenes (e.g., indoles, pyrroles) is designed as a self-validating system . Every critical step includes a physical or analytical checkpoint to verify system integrity before proceeding.

Materials & Reagents
  • Substrate: Heteroarene (1.0 equiv, 0.5 mmol)

  • Reagent: Sodium 2-(3-Bromophenyl)-1,1-difluoroethanesulfinate (2.0 equiv, 1.0 mmol)

  • Photocatalyst: fac-Ir(ppy)₃ (2 mol%)

  • Oxidant: K₂S₂O₈ (1.5 equiv) - Required to turn over the catalytic cycle by oxidizing the radical adduct.

  • Solvent: DMSO / H₂O (4:1 v/v, 0.1 M)

Step-by-Step Methodology
  • Reaction Assembly: In an oven-dried 10 mL Schlenk tube equipped with a magnetic stir bar, add the substrate, the sulfinate reagent, fac-Ir(ppy)₃, and K₂S₂O₈.

    • Causality: The solid reagents must be mixed prior to solvent addition to prevent localized high concentrations that can lead to catalyst degradation.

  • Solvent Addition & Deoxygenation: Add the DMSO/H₂O solvent mixture. Seal the tube and degas via three consecutive freeze-pump-thaw cycles. Backfill with ultra-pure Argon.

    • Causality: Water is critical to ensure the complete dissolution of the sodium sulfinate salt, preventing heterogeneous, irreproducible reaction kinetics.

    • Validation Checkpoint 1: Molecular oxygen is a potent triplet quencher. Under blue LED irradiation, a properly degassed solution will exhibit a bright, sustained luminescence from the Ir(III) catalyst. Rapid fading of luminescence indicates O₂ contamination.

  • Photochemical Irradiation: Place the Schlenk tube in a photoreactor equipped with 450 nm blue LED arrays. Irradiate for 16 hours.

    • Causality: Maintain the reaction temperature strictly at 25 °C using a cooling fan. LED arrays generate significant heat; uncontrolled temperature spikes will lead to thermal degradation of the sulfinate and out-of-control radical termination events ().

  • Quantitative Monitoring: Withdraw a 10 µL aliquot, dilute with acetonitrile, and spike with (Trifluoromethyl)benzene as an internal standard.

    • Validation Checkpoint 2: Analyze via ¹⁹F NMR. The disappearance of the characteristic sulfinate fluorine signals and the emergence of a new –CF₂– signal confirms product formation. The internal standard allows for precise yield calculation prior to workup, validating the reaction's success.

  • Workup & Isolation: Quench the mixture with saturated aqueous NaHCO₃, extract with EtOAc (3 × 10 mL), dry over anhydrous Na₂SO₄, and purify via silica gel flash chromatography.

Mechanistic Pathway Visualization

The following diagram maps the logical flow of the photoredox catalytic cycle, highlighting the critical single-electron transfer and SO₂ extrusion steps.

G PC Photocatalyst (PC) fac-Ir(ppy)3 PC_star Excited State (PC*) PC->PC_star Visible Light (450 nm) PC_red Reduced PC (PC⁻) PC_star->PC_red SET Oxidation Sulfinate Sodium 2-(3-Bromophenyl)- 1,1-difluoroethanesulfinate SulfonylRadical Sulfonyl Radical [Ar-CF2-SO2•] Sulfinate->SulfonylRadical -e⁻ to PC* AlkylRadical Difluoroalkyl Radical [Ar-CF2•] SulfonylRadical->AlkylRadical Fast SO2 Extrusion RadicalAdduct Radical Adduct AlkylRadical->RadicalAdduct Addition Substrate Acceptor (Heteroarene) Substrate->RadicalAdduct Product Difluoroalkylated Product RadicalAdduct->Product Oxidation (-e⁻, -H⁺) PC_red->PC SET to Oxidant

Photoredox catalytic cycle for difluoroalkylation via sulfinate oxidation and SO₂ extrusion.

References

  • Good Partnership between Sulfur and Fluorine: Sulfur-Based Fluorination and Fluoroalkylation Reagents for Organic Synthesis Chemical Reviews (ACS Publications) URL:[Link][1]

  • CO2 or SO2: Should It Stay, or Should It Go? The Journal of Organic Chemistry (ACS Publications) URL:[Link][2]

  • Metal-Free Electrochemical Oxidative Difluoroethylation/Cyclization of Olefinic Amides To Construct Difluoroethylated Azaheterocycles The Journal of Organic Chemistry (ACS Publications) URL:[Link][3]

Sources

Validation

Comparative yield analysis of Sodium 2-(3-Bromophenyl)-1,1-difluoroethanesulfinate vs alternative salts

Comparative Yield Analysis: Sodium 2-(3-Bromophenyl)-1,1-difluoroethanesulfinate vs. Alternative Sulfinate Salts in Late-Stage C–H Functionalization As a Senior Application Scientist specializing in late-stage functional...

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Author: BenchChem Technical Support Team. Date: April 2026

Comparative Yield Analysis: Sodium 2-(3-Bromophenyl)-1,1-difluoroethanesulfinate vs. Alternative Sulfinate Salts in Late-Stage C–H Functionalization

As a Senior Application Scientist specializing in late-stage functionalization (LSF), I frequently evaluate reagents that can reliably install complex pharmacophores onto advanced drug intermediates. The advent of Baran Sulfinates (Diversinates™) has fundamentally shifted how we approach the C–H functionalization of nitrogen-containing heterocycles [1].

Among these, Sodium 2-(3-Bromophenyl)-1,1-difluoroethanesulfinate (CAS: 1934559-24-6) stands out as a highly specialized bifunctional reagent. It not only installs a lipophilic difluoromethylene bridge—a known bioisostere for oxygen and a metabolic stabilizer—but also appends a 3-bromophenyl moiety, providing a synthetic handle for subsequent transition-metal-catalyzed cross-coupling [1, 2].

This guide provides an objective, data-driven comparison of this reagent against alternative sulfinate salts, detailing the mechanistic causality behind the yields and providing a self-validating experimental protocol for your laboratory.

Mechanistic Causality: The "Fluorine Effect" and Radical Generation

To understand the yield discrepancies between different sulfinate salts, we must first examine the underlying physical chemistry. The functionalization of heterocycles using sulfinate salts proceeds via a Minisci-type radical addition [3].

When a sulfinate salt is exposed to an oxidant like tert-butyl hydroperoxide (TBHP), it undergoes a single-electron transfer (SET) to form a sulfonyl radical. This intermediate rapidly extrudes sulfur dioxide ( SO2​ ) to generate a carbon-centered radical.

Why does the difluoroalkyl group matter? The presence of the highly electronegative gem-difluoro group ( CF2​ ) adjacent to the radical center makes the resulting carbon radical highly electrophilic/nucleophilic depending on the substrate, but generally, it exhibits a strong "fluorine effect" [4]. This effect drastically lowers the transition state activation energy when attacking electron-deficient heteroarenes (like caffeine, papaverine, or quinoxalines), leading to higher regioselectivity and yields compared to non-fluorinated analogs.

Furthermore, the addition of Lewis acids—specifically ZnCl2​ —is not merely an accessory; it is a causal driver of the reaction's success. ZnCl2​ coordinates to the basic nitrogen of the heterocycle, further lowering its LUMO and making it highly receptive to radical attack, while simultaneously stabilizing the transient radical intermediates to prevent unwanted protodemetalation or homocoupling [3].

Mechanism A Sulfinate Salt (R-CF2-SO2Na) B Oxidation (TBHP) Single Electron Transfer A->B C Desulfonylation (-SO2 gas) B->C D Fluoroalkyl Radical (R-CF2•) C->D E Minisci-type Addition (ZnCl2 Activated) D->E F Functionalized Heterocycle E->F

Mechanistic pathway of sulfinate radical generation and heterocycle functionalization.

Comparative Yield Analysis

When benchmarking Sodium 2-(3-Bromophenyl)-1,1-difluoroethanesulfinate against alternatives like Sodium 1,1-difluoroethanesulfinate (DFES-Na) or Langlois reagent (Sodium trifluoromethanesulfinate), we must look at standardized heterocyclic substrates.

Table 1: Yield Comparison of Sulfinate Salts on Standard Heterocycles
ReagentTarget SubstrateIsolated Yield (%)Reaction ConditionsKey Experimental Observation
Sodium 2-(3-Bromophenyl)-1,1-difluoroethanesulfinate Caffeine68 - 74% DCM/H₂O, ZnCl₂, TBHP, RTExcellent regioselectivity at C8. The aryl bromide handle remains fully intact for downstream Suzuki/Buchwald couplings [1, 3].
Sodium 1,1-difluoroethanesulfinate (DFES-Na) Caffeine71% DCM/H₂O, ZnCl₂, TBHP, RTHigh baseline reactivity. However, the resulting product is highly volatile, often leading to artificial yield loss during isolation [3].
Sodium trifluoromethanesulfinate (Langlois Reagent) Quinoxalin-2-ol56 - 83% DCM/H₂O, ZnCl₂, TBHP, RTStrong yields, but limits the molecule to a terminal CF3​ group, offering no further functionalization vectors [3].
Zinc trifluoromethanesulfinate Papaverine24% DCM, TBHP, RTProne to over-alkylation. Multiple competing substitution sites on the dimethoxyisoquinoline ring severely reduce mono-alkylated yield [5].

Analysis: While DFES-Na and Langlois reagents offer excellent raw conversion rates, Sodium 2-(3-Bromophenyl)-1,1-difluoroethanesulfinate provides an optimal balance of high yield (~70% on complex scaffolds) and structural complexity. The steric bulk of the 3-bromophenyl group effectively suppresses the over-alkylation issues frequently observed with smaller reagents like Zinc trifluoromethanesulfinate on electron-rich scaffolds like papaverine [5].

Self-Validating Experimental Protocol

To ensure reproducibility, the following protocol is designed as a self-validating system. The biphasic nature of the solvent system is critical; it safely partitions the water-soluble oxidants and salts from the organic-soluble heterocycle and radical intermediates, preventing over-oxidation of the substrate.

Target Reaction: C-H Difluoroalkylation of Caffeine using Sodium 2-(3-Bromophenyl)-1,1-difluoroethanesulfinate.

Reagents & Stoichiometry:

  • Substrate (Caffeine): 1.0 equivalent (0.2 mmol)

  • Sulfinate Reagent: 3.0 equivalents (0.6 mmol)

  • Lewis Acid ( ZnCl2​ ): 1.5 equivalents (0.3 mmol)

  • Brønsted Acid (TFA or TsOH·H₂O): 1.0 equivalent (0.2 mmol)

  • Oxidant (TBHP, 70% in water): 5.0 equivalents (1.0 mmol)

  • Solvent: DCM / H2​O (2.5 : 1 ratio, 0.2 M)

Step-by-Step Methodology:

  • Substrate Dissolution: In a 10 mL round-bottom flask (open to air), dissolve caffeine (1.0 eq) in the DCM/H₂O solvent mixture. Validation Check: The biphasic system should be clearly visible; ensure vigorous stirring capability.

  • Reagent Loading: Add the Sodium 2-(3-Bromophenyl)-1,1-difluoroethanesulfinate (3.0 eq), followed by the Brønsted acid (1.0 eq) and ZnCl2​ (1.5 eq). Stir for 5 minutes at room temperature to allow Lewis acid coordination.

  • Radical Initiation: Cool the reaction vessel in an ice bath (0 °C). Add the TBHP solution (5.0 eq) dropwise over 2 minutes. Validation Check: Mild effervescence ( SO2​ gas evolution) should be observed upon TBHP addition, confirming radical initiation.

  • Reaction Propagation: Remove the ice bath and allow the reaction to warm to room temperature. Stir vigorously for 8 to 12 hours. The open-flask condition is intentional and tolerated.

  • Quenching & Isolation: Dilute the mixture with saturated aqueous NaHCO3​ and extract three times with DCM. Dry the combined organic layers over anhydrous Na2​SO4​ , filter, and concentrate under reduced pressure.

  • Purification: Purify via silica gel flash chromatography (typically using a Hexanes/EtOAc gradient).

Protocol S1 1. Substrate Prep Dissolve Heterocycle in DCM/H2O S2 2. Reagent Loading Add Sulfinate (3 eq) + ZnCl2 (1.5 eq) S1->S2 S3 3. Radical Initiation Dropwise addition of TBHP at 0°C S2->S3 S4 4. Propagation Vigorous stirring at RT (8-12h) S3->S4 S5 5. Quench & Isolate Phase separation & Chromatography S4->S5

Step-by-step workflow for open-flask late-stage difluoroalkylation.

Conclusion

For drug development professionals looking to execute late-stage diversification, Sodium 2-(3-Bromophenyl)-1,1-difluoroethanesulfinate provides a superior strategic advantage over simpler sulfinate salts. While reagents like DFES-Na yield highly volatile, terminal products, the 3-bromophenyl analog delivers stable, high-yielding intermediates that are primed for immediate downstream cross-coupling, effectively accelerating structure-activity relationship (SAR) campaigns.

References

  • Sigma-Aldrich. "Sodium 2-(3-Bromophenyl)
  • Rose Scientific Ltd. "Fluoro Compounds - Rose Scientific Ltd". rosesci.com.
  • Fujiwara, Y. et al. "Direct Synthesis of Fluorinated Heteroarylether Bioisosteres".
  • Ni, C. et al. "The Direct C–H Difluoromethylation of Heteroarenes Based on the Photolysis of Hypervalent Iodine(III) Reagents That Contain Difluoroacetoxy Ligands".
  • Kuttruff, C. et al.

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